2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol

• CAS: 502625-52-7

Core Science & Biosynthesis

A Technical Guide to the Predicted Mechanism of Action of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol

Executive Summary and Introduction

The confluence of privileged scaffolds and strategic functionalization is a cornerstone of modern medicinal chemistry. The molecule 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol represents a compelling intersection of two such moieties: the quinoline core, a heterocyclic system renowned for its broad pharmacological activities, and a trifluoromethylphenyl group, a powerful modulator of pharmacokinetic and pharmacodynamic properties. As no direct biological data for this specific molecule is publicly available, this guide synthesizes existing knowledge on its constituent parts to construct a robust, testable hypothesis for its mechanism of action.

This document provides a scientifically-grounded prediction that 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol functions as a potent inhibitor of protein kinases involved in oncogenic signaling pathways . We will deconstruct the molecule's architecture, review the established bioactivity of its pharmacophores, formalize the primary hypothesis, and present a comprehensive, multi-phase experimental plan designed to rigorously validate this predicted mechanism. The protocols and rationale described herein are reflective of industry-standard practices in early-stage drug discovery and mechanism of action (MoA) elucidation.

Compound Structure:

• IUPAC Name: 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol

• Core Components:

  • A 2-substituted quinoline ring : A nitrogen-containing bicyclic aromatic system.

  • An ethanol linker : Providing a specific spatial orientation and a hydroxyl group for potential hydrogen bonding.

  • A 3-trifluoromethylphenyl group : A benzene ring substituted with a highly electronegative trifluoromethyl (-CF3) group.

Scientific Rationale for Predicted Biological Activity

The prediction of a molecule's function begins with a thorough analysis of its structural motifs and the known activities of analogous compounds.

The Quinoline Scaffold: A Privileged Structure in Oncology

The quinoline ring is a mainstay in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its rigid, planar structure and ability to participate in π-π stacking, hydrogen bonding, and hydrophobic interactions make it an ideal scaffold for engaging biological targets. In the context of oncology, quinoline derivatives have been shown to exert their effects through several distinct mechanisms:

• Protein Kinase Inhibition: This is arguably the most significant and widely explored mechanism for modern quinoline-based anticancer agents.[1][2] These compounds frequently act as ATP-competitive inhibitors, targeting the kinase domain of enzymes crucial for tumor growth and survival, such as Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and kinases within the PI3K/AKT and MAPK signaling cascades.[3][4][5]

• DNA Intercalation and Topoisomerase Inhibition: Certain quinoline analogues can insert themselves between DNA base pairs, disrupting DNA replication and transcription and leading to cell death.[5][6][7][8]

• Induction of Apoptosis and Cell Cycle Arrest: By modulating various cellular pathways, many quinoline derivatives effectively halt cell proliferation and trigger programmed cell death, or apoptosis.[6][8]

• Tubulin Polymerization Inhibition: Some derivatives can interfere with microtubule dynamics, a mechanism similar to that of taxane and vinca alkaloid chemotherapeutics, leading to mitotic arrest.[7]

Given the prevalence and success of quinoline-based kinase inhibitors, this remains the most probable class of activity for a novel 2-substituted quinoline.[1]

The Trifluoromethylphenyl Moiety: An Enhancer of Drug-Like Properties

The strategic incorporation of fluorine, particularly as a trifluoromethyl (-CF3) group, is a proven strategy for optimizing a lead compound. The -CF3 group imparts several advantageous physicochemical properties:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF3 group highly resistant to metabolic degradation by cytochrome P450 enzymes, which can prolong the compound's half-life.[9]

• Increased Lipophilicity: The -CF3 group significantly increases the lipophilicity of a molecule (Hansch π value of +0.88), which can improve its ability to cross cellular membranes and enhance oral bioavailability.[9]

• Modulation of Electronic Properties: As a potent electron-withdrawing group, the -CF3 moiety can alter the acidity or basicity of nearby functional groups and modulate the electronic character of the aromatic ring, influencing binding interactions with target proteins.[10][11]

• Improved Binding Affinity: The size and lipophilic nature of the -CF3 group can lead to favorable van der Waals and hydrophobic interactions within a target's binding pocket, potentially increasing both potency and selectivity.[9][10]

Precedent: Anticancer Activity of Quinoline-Derived Trifluoromethyl Alcohols

The most direct evidence supporting our hypothesis comes from a study on a novel class of quinoline-derived trifluoromethyl alcohols, which are structurally very similar to the topic compound.[12] This research demonstrated that these compounds are potent growth inhibitors in zebrafish embryo models and that specific analogues exhibit significant anticancer activity in vitro, with one compound showing greater potency than the established chemotherapeutic agent, cisplatin.[12] The study also confirmed that the observed cytotoxicity was mediated by an increase in apoptosis.[12]

Hypothesized Mechanism of Action: Inhibition of the PI3K/AKT/mTOR Signaling Pathway

Based on the convergent evidence from its structural components and close analogues, we propose the following primary hypothesis:

Primary Hypothesis: 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol acts as a direct inhibitor of a key protein kinase within the PI3K/AKT/mTOR signaling cascade. This inhibition blocks downstream signaling, leading to cell cycle arrest and apoptosis in cancer cells.

The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many human cancers, making it a high-value therapeutic target. The quinoline scaffold is well-suited to fit into the ATP-binding pocket of many kinases in this pathway.

Caption: A streamlined workflow for MoA validation.

Summary and Future Directions

This guide posits that 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol is a promising candidate for an anticancer agent, with a predicted mechanism of action centered on the inhibition of a key oncogenic protein kinase, likely within the PI3K/AKT/mTOR pathway. The structural combination of a 2-substituted quinoline scaffold and a trifluoromethylphenyl moiety provides a strong rationale for this hypothesis, supported by extensive literature and direct precedent from analogous compounds.

The detailed, three-phase experimental plan provides a clear and rigorous roadmap for validating this prediction. Successful confirmation of the mechanism of action would position this compound as a strong candidate for further preclinical development. Subsequent steps would include lead optimization to improve potency and drug-like properties, comprehensive ADME/Tox profiling, and ultimately, the evaluation of in vivo efficacy in relevant cancer xenograft models.

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Biological activity screening of quinoline trifluoromethyl alcohols

An In-Depth Technical Guide to the Biological Activity Screening of Quinoline Trifluoromethyl Alcohols

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs with a wide range of therapeutic applications.[1] The introduction of a trifluoromethyl (CF3) group into drug candidates is a well-established strategy to enhance metabolic stability, bioavailability, and potency.[2] Consequently, the fusion of these two privileged moieties in the form of quinoline trifluoromethyl alcohols has given rise to a promising class of compounds with diverse and potent biological activities. This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals, providing in-depth insights into the synthesis, biological screening, and mechanistic analysis of these compelling molecules. We will delve into detailed, field-proven protocols and the causal reasoning behind experimental choices, ensuring a foundation of scientific integrity and trustworthiness.

Part 1: Synthesis of Quinoline Trifluoromethyl Alcohols

A robust and versatile synthetic strategy is paramount for generating a diverse library of quinoline trifluoromethyl alcohols for biological screening. The sp3-C-H functionalization of methyl quinolines with trifluoromethyl ketones has emerged as a powerful and efficient method.[3] This approach allows for the direct and atom-economical formation of the desired carbon-carbon bond, bypassing the need for pre-functionalized starting materials.

Key Synthetic Methodology: sp3-C-H Functionalization

This method facilitates the direct coupling of methyl quinolines with various trifluoromethyl ketones, enabling the creation of a diverse array of quinoline trifluoromethyl alcohols.

Detailed Experimental Protocol:

• Reactant Preparation: In a clean, dry reaction vessel, dissolve the desired methyl quinoline (1.0 equivalent) and trifluoromethyl ketone (1.2 equivalents) in a suitable solvent such as dimethylformamide (DMF).

• Catalyst and Base Addition: Add the catalyst, for example, a copper-based catalyst, and a suitable base like cesium fluoride (CsF) to the reaction mixture.

• Reaction Conditions: Heat the mixture to the optimal temperature, typically between 80-120 °C, and stir for the required reaction time (usually 12-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and quench with water. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure quinoline trifluoromethyl alcohol.

• Characterization: Confirm the structure of the synthesized compound using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Part 2: In Vitro Biological Activity Screening: Protocols and Mechanistic Insights

Anticancer Activity Screening

A primary area of investigation for quinoline trifluoromethyl alcohols is their potential as anticancer agents.[3] Initial screening is typically performed in vitro against a panel of human cancer cell lines.

Detailed Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[4]

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Procedure:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the quinoline trifluoromethyl alcohol compounds and a vehicle control (e.g., DMSO). Include a positive control such as doxorubicin. Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[4]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% DMF in 2% glacial acetic acid with 16% SDS) to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the half-maximal inhibitory concentration (IC50) value by plotting the percentage of viability against the log of the compound concentration.

Mechanism of Action: Inhibition of Carbonic Anhydrase

Some quinoline derivatives have been shown to exert their anticancer effects through the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and XII.[5][6] These enzymes play a crucial role in regulating pH in the tumor microenvironment, promoting tumor growth and metastasis.

Caption: Proposed mechanism of carbonic anhydrase inhibition.

Antimicrobial Activity Screening

Quinoline derivatives have a long history as antimicrobial agents, and the trifluoromethyl alcohol moiety can enhance this activity.[7][8]

Detailed Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standardized technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[9]

• Principle: A standardized inoculum of the test organism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration that prevents visible growth.

Step-by-Step Procedure:

• Preparation of Antimicrobial Agent Dilutions: Prepare serial two-fold dilutions of the quinoline trifluoromethyl alcohol compounds in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism adjusted to a 0.5 McFarland standard.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the appropriate temperature and duration (e.g., 35°C for 18-24 hours for most bacteria).

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Caption: Antimicrobial screening workflow.

Antiparasitic Activity Screening

The quinoline core is present in several well-known antimalarial drugs, and novel derivatives are being explored for activity against other parasites like Trichomonas vaginalis.[4][10]

Detailed Experimental Protocol: In Vitro Susceptibility Assay for T. vaginalis

This assay determines the minimal lethal concentration (MLC) of a compound against T. vaginalis trophozoites.[1]

• Principle: Motile trophozoites are incubated with various concentrations of the test compound, and the lowest concentration that results in the complete cessation of motility is determined.

Step-by-Step Procedure:

• Parasite Culture: Culture T. vaginalis isolates in a suitable medium (e.g., TYM medium) to the mid-logarithmic phase of growth.

• Compound Dilution: Prepare serial dilutions of the quinoline trifluoromethyl alcohol compounds in a 96-well plate.

• Inoculation: Add a standardized number of parasites (e.g., 1 x 10^4 trophozoites) to each well.[1] Include a positive control (e.g., metronidazole) and a negative control (vehicle).

• Incubation: Incubate the plates at 37°C for 48 hours.[1]

• MLC Determination: Examine the wells using an inverted microscope to assess parasite motility. The MLC is the lowest concentration of the compound at which no motile parasites are observed.[1]

Part 3: In Vivo Screening and Mechanistic Studies

Zebrafish Embryo Model: A Powerful Tool for In Vivo Assessment

The zebrafish (Danio rerio) embryo model offers a rapid and cost-effective platform for in vivo toxicity and efficacy screening of novel compounds.[11][12] Its optical transparency allows for real-time observation of developmental and pathological processes.

Experimental Protocol: Toxicity and Anticancer Activity Screening in Zebrafish Embryos

• Embryo Collection and Staging: Collect freshly fertilized zebrafish embryos and stage them according to standard protocols.

• Compound Exposure: At a specific developmental stage (e.g., 6 hours post-fertilization), place embryos in a multi-well plate and expose them to various concentrations of the quinoline trifluoromethyl alcohol compounds.

• Toxicity Assessment: Monitor the embryos for signs of toxicity, such as mortality, developmental abnormalities, and altered heart rate, over a period of 24-72 hours.

• Anticancer Activity (in a tumor xenograft model): For anticancer screening, fluorescently labeled human cancer cells can be injected into the yolk sac of the embryos. After compound treatment, the inhibition of tumor growth and metastasis can be visualized and quantified using fluorescence microscopy.

Caption: Zebrafish embryo toxicity screening workflow.

Elucidating the Mechanism of Action: Sodium Channel Blockade

Some quinoline trifluoromethyl alcohols have demonstrated antiepileptic and analgesic properties, which have been attributed to their ability to block sodium channels.[2][13]

• Role of Sodium Channels: Voltage-gated sodium channels are essential for the initiation and propagation of action potentials in excitable cells. Their dysfunction is implicated in epilepsy and neuropathic pain.

• Evidence for Blockade: Studies using in vivo assays, such as the CoroNa green assay in zebrafish larvae, have shown that certain quinoline trifluoromethyl alcohols can reduce sodium influx, indicating a blockade of sodium channels.[2][13] This mechanism provides a strong rationale for their observed analgesic and antiepileptic effects.

Caption: Proposed mechanism of sodium channel blockade.

Part 4: Structure-Activity Relationship (SAR) Analysis

The systematic screening of a library of quinoline trifluoromethyl alcohols allows for the elucidation of structure-activity relationships (SAR), which are crucial for the rational design of more potent and selective analogs.

Structural Feature	Observation	Implication for Activity
Substitution on the Quinoline Ring	Electron-withdrawing groups (e.g., halogens) at certain positions can enhance anticancer and antimicrobial activity.[14]	Modulates the electronic properties of the quinoline system, potentially improving target binding or cell permeability.
Nature of the Trifluoromethyl Ketone Precursor	Aromatic vs. aliphatic ketone precursors can significantly impact the lipophilicity and steric bulk of the final molecule.	Influences pharmacokinetic properties and the ability to fit into the binding pocket of the target protein.
Position of the Trifluoromethyl Alcohol Moiety	The point of attachment to the quinoline ring (e.g., position 2 or 4) affects the overall three-dimensional shape of the molecule.	Critical for specific interactions with the biological target.

Conclusion

Quinoline trifluoromethyl alcohols represent a versatile and promising class of compounds with a broad spectrum of biological activities. This guide has provided a comprehensive overview of the key methodologies for their synthesis and biological screening, from in vitro cytotoxicity and antimicrobial assays to in vivo evaluation using the zebrafish embryo model. The detailed, step-by-step protocols and mechanistic insights are intended to empower researchers to confidently and effectively explore the therapeutic potential of these molecules. The elucidation of their mechanisms of action, including carbonic anhydrase inhibition and sodium channel blockade, opens up new avenues for the development of novel anticancer, antimicrobial, analgesic, and antiepileptic agents. Future efforts in this field will undoubtedly focus on leveraging the established structure-activity relationships to design and synthesize next-generation quinoline trifluoromethyl alcohols with enhanced potency, selectivity, and drug-like properties.

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In Silico Docking Studies of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol: A Technical Guide for Drug Discovery Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive and in-depth protocol for conducting in silico molecular docking studies on 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol. As quinoline derivatives are of significant interest in medicinal chemistry, particularly for their potential as antimalarial agents, this guide offers a structured approach for researchers and drug development professionals.[1][2][3][4][5] The content herein details the necessary steps from ligand and protein preparation to the final analysis of docking results, emphasizing the scientific rationale behind each procedural choice to ensure the generation of reliable and reproducible data.

Introduction: The Rationale for Docking Quinoline Derivatives

Quinoline-based compounds have a rich history in pharmacology, with notable examples including their use as antimalarial, antibacterial, and anticancer agents.[1][3][4] The specific compound, 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, presents a promising scaffold for further investigation. Molecular docking is a powerful computational method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[6][7] This technique is instrumental in drug discovery for several reasons:

• Target Identification and Validation: It helps in identifying potential biological targets for a given compound.

• Hit Discovery: It allows for the virtual screening of large compound libraries to identify potential drug candidates.[8]

• Lead Optimization: It provides insights into the molecular interactions between a ligand and its target, guiding the modification of the ligand to improve binding affinity and selectivity.

• Mechanism of Action Studies: It can elucidate the binding mode of a compound, contributing to the understanding of its mechanism of action.

This guide will utilize a step-by-step approach to perform a docking study, focusing on a potential antimalarial target for our quinoline derivative.

Pre-Docking Phase: Preparing the Molecules for Simulation

The accuracy of any molecular docking study is heavily reliant on the careful preparation of both the ligand (small molecule) and the receptor (protein).

Ligand Preparation

The ligand, 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, must be converted into a three-dimensional structure and optimized for the docking simulation.

Protocol 2.1: Ligand Preparation Workflow

• 2D to 3D Conversion: The 2D structure of the ligand can be drawn using chemical drawing software or obtained from a chemical database. This 2D representation is then converted into a 3D structure.

• Energy Minimization: The initial 3D structure is subjected to energy minimization to obtain a low-energy, stable conformation. This step is crucial for ensuring that the ligand geometry is realistic.[8]

• Charge Assignment: Appropriate partial charges are assigned to each atom of the ligand. This is essential for accurately calculating electrostatic interactions during docking.

• Torsional Degrees of Freedom: The rotatable bonds in the ligand are defined, allowing the docking software to explore different conformations during the simulation.[9]

• File Format Conversion: The prepared ligand is saved in a PDBQT file format, which is required for use with AutoDock Vina.[9]

Caption: Ligand preparation workflow.

Receptor Preparation

For this study, we will select a relevant protein target. Given the antimalarial potential of quinolines, a suitable target is the Plasmodium falciparum dihydrofolate reductase (PfDHFR).[2][5]

Protocol 2.2: Receptor Preparation Workflow

• Obtain Protein Structure: The 3D structure of the protein is downloaded from the Protein Data Bank (PDB).

• Clean the PDB File: Water molecules, co-factors, and any co-crystallized ligands are removed from the PDB file.[9]

• Add Hydrogens: Hydrogen atoms, which are often missing in crystal structures, are added to the protein. This is critical for defining the correct hydrogen bonding network.[9]

• Assign Charges: Partial charges are assigned to the protein atoms.

• Define the Binding Site: A grid box is defined around the active site of the protein to specify the search space for the docking simulation.[7][8][10]

• File Format Conversion: The prepared protein is saved in the PDBQT format.[7][9]

Caption: Receptor preparation workflow.

Docking Simulation: Predicting the Binding Mode

With the prepared ligand and receptor, the docking simulation can be performed using software such as AutoDock Vina.[11][12][13][14]

Protocol 3.1: Molecular Docking with AutoDock Vina

• Configuration File: A configuration file is created that specifies the input files (ligand and receptor), the coordinates of the grid box, and other docking parameters.

• Run Docking: The docking simulation is initiated from the command line. AutoDock Vina will then explore various conformations of the ligand within the defined binding site and score them based on its scoring function.[11]

• Output: The results are saved in an output file that contains the predicted binding poses and their corresponding binding affinities.

Table 1: Key AutoDock Vina Parameters

Parameter	Description
receptor	Path to the prepared receptor PDBQT file.
ligand	Path to the prepared ligand PDBQT file.
center_x, center_y, center_z	Coordinates of the center of the grid box.
size_x, size_y, size_z	Dimensions of the grid box in Angstroms.
exhaustiveness	Controls the thoroughness of the search.

Post-Docking Analysis: Interpreting the Results

The analysis of docking results involves evaluating the predicted binding poses and their scores to gain insights into the potential interaction between the ligand and the protein.[15][16][17][18]

Binding Affinity

The docking score, typically reported in kcal/mol, represents the predicted binding affinity. A more negative score indicates a more favorable binding interaction.

Binding Pose and Interactions

The top-ranked binding poses should be visually inspected to analyze the interactions between the ligand and the protein. Key interactions to look for include:

• Hydrogen bonds: These are crucial for stabilizing the ligand-protein complex.

• Hydrophobic interactions: These play a significant role in the binding of nonpolar molecules.

• Pi-pi stacking: Interactions between aromatic rings.

Caption: Post-docking analysis workflow.

Validation of Docking Protocols

To ensure the reliability of the docking results, it is essential to validate the docking protocol.[19][20][21][22][23]

• Re-docking: The co-crystallized ligand (if available) is extracted from the PDB file and then docked back into the protein's binding site. A low root-mean-square deviation (RMSD) between the docked pose and the crystal structure pose (typically < 2.0 Å) indicates a successful validation.[19][23]

• Decoy Set Screening: A set of known active and inactive compounds can be docked to see if the protocol can successfully distinguish between them.[19]

Conclusion

This technical guide has outlined a comprehensive workflow for conducting in silico docking studies on 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol. By following these detailed protocols, researchers can generate valuable insights into the potential biological activity of this compound and guide further experimental studies. The results from such studies can significantly contribute to the drug discovery and development process, particularly in the search for new antimalarial agents.

References

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• Verma, A., Joshi, S., & Singh, D. (2013). Quinoline: A versatile heterocyclic. International Journal of Pharmaceutical and Chemical Sciences, 2(3), 1373-1383.
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• Seeliger, D., & de Groot, B. L. (2010). Ligand docking and binding site analysis with PyMOL and Autodock/Vina. Journal of computer-aided molecular design, 24(5), 417-422.
• Schrödinger, LLC. (2021). The PyMOL Molecular Graphics System, Version 2.5.
• Pettersen, E. F., Goddard, T. D., Huang, C. C., Couch, G. S., Greenblatt, D. M., Meng, E. C., & Ferrin, T. E. (2004). UCSF Chimera—a visualization system for exploratory research and analysis.
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• Halgren, T. A. (1996). Merck molecular force field. I. Basis, form, scope, parameterization, and performance of MMFF94.
• Berman, H. M., Westbrook, J., Feng, Z., Gilliland, G., Bhat, T. N., Weissig, H., ... & Bourne, P. E. (2000). The Protein Data Bank. Nucleic acids research, 28(1), 235–242.
• Kaur, K., Jain, M., Kaur, R., & Jain, R. (2010). Synthesis and antimalarial activity of some quinoline derivatives. Acta poloniae pharmaceutica, 67(4), 417-422.
• Chandane, A. Y., Mukhade, S. B., Chaudhari, K. P., Srinivasan, M., Nagargoje, B. U., Kokate, K. K., & Tuse, T. (2025). Molecular Docking And In Vitro Studies Of New Quinoline Derivatives With Antimalarial Potential. International Journal of Environmental Sciences, 11(19s).
• G. S. S. R. K. Sravani, T. M. V. D. Z. Kumar, G. V. R. Sharma. (2023). Design, Synthesis, Molecular Docking Study of Novel Quinolines as Potential Anti malarial Drugs.
• Batool, S., Afzal, A., & Zeeshan, M. (2025). In Silico Molecular Docking and ADMET Analysis of Quinoline Compounds as Anti-SARS-CoV-2 Agents. Journal of Biomolecular Structure and Dynamics, 1-12.
• Kumar, A., & Zhang, K. Y. J. (2018). Advances in the development of quinoline-based antimalarial agents. European journal of medicinal chemistry, 157, 654-671.
• Mushtaq, S., Abbasi, M. A., Munir, S., Tahir, M. H., & Malik, A. (2018). A review on the synthesis and biological activities of quinoline and its derivatives. Journal of the Chemical Society of Pakistan, 40(1), 136-151.

• How to interprete and analyze molecular docking results? - ResearchGate. (n.d.). Retrieved from [Link]

• Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced - YouTube. (2020, March 20). Retrieved from [Link]

• A Guide to In Silico Drug Design - PMC - PubMed Central. (n.d.). Retrieved from [Link]

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - MDPI. (n.d.). Retrieved from [Link]

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• Lessons from Docking Validation - Protein Structural Analysis Laboratory - Michigan State University. (n.d.). Retrieved from [Link]

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• Design, Synthesis, Molecular Docking Study of Novel Quinolines as Potential Anti malarial Drugs - International Journal of Pharmaceutical Research and Applications (IJPRA). (2023, August 1). Retrieved from [Link]

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An In-depth Technical Guide to the Safe Handling and Biological Context of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Unknown with Scientific Prudence

As a Senior Application Scientist, it is understood that progress in drug discovery often involves synthesizing and handling novel chemical entities for which comprehensive safety data may not yet exist. This guide addresses such a scenario for 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol . In the absence of a specific Safety Data Sheet (SDS), this document provides a robust framework for safe handling, drawing upon the known toxicological profiles of its constituent chemical motifs: the quinoline core, the trifluoromethylphenyl group, and the ethanol backbone. This approach, rooted in established principles of chemical safety, empowers researchers to manage risk effectively while exploring the compound's therapeutic potential.

Section 1: Chemical and Physical Identity

A foundational aspect of safe handling is a clear understanding of the compound's identity and properties.

Identifier	Value	Source
IUPAC Name	2-(Quinolin-2-yl)-1-(3-(trifluoromethyl)phenyl)ethan-1-ol	(Inferred)
CAS Number	502625-52-7	[Matrix Scientific][1]
Molecular Formula	C₁₈H₁₄F₃NO	[Matrix Scientific][1]
Molecular Weight	317.31 g/mol	[Matrix Scientific][1]
Physical State	Solid	(Assumed at STP)
Melting Point	103-105°C	[Matrix Scientific][1]

Section 2: Hazard Identification and Toxicological Profile (Inferred)

The toxicological profile of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol is not yet fully elucidated. Therefore, a conservative approach is mandated, assuming the hazards associated with its structural components. The primary hazard classification from available data is Irritant [1].

The Quinoline Moiety: A Known Hepatocarcinogen

The quinoline ring system is a well-documented structural alert. Quinoline itself is classified as a hepatocarcinogen and has been shown to induce in vivo genotoxicity[2]. While hydroxylation can sometimes lead to detoxification of the genotoxic potential, it is crucial to handle all quinoline derivatives with care[3]. Studies on various quinoline derivatives indicate a range of biological activities, including antibacterial, antifungal, and antitumor effects, which stem from their ability to interact with biological systems[4]. Some quinoline derivatives have been classified as having low to moderate acute toxicity[5][6].

The Trifluoromethylphenyl Group: A Note on Organofluorine Compounds

The presence of a trifluoromethyl group on the phenyl ring places this compound in the broad class of organofluorine compounds. While many organofluorine compounds are valued for their chemical stability and unique biological properties, some can pose health and environmental risks[7]. The high electronegativity of fluorine can significantly alter a molecule's reactivity and metabolic fate[8]. Some fluorinated compounds can be metabolized to toxic byproducts, such as fluoroacetic acid, although this is dependent on the specific molecular structure[9]. General hazards associated with fluorine-containing compounds include the potential for skin and eye irritation, and respiratory effects upon inhalation[10][11].

The Ethanol Backbone: Flammability and Irritation

The ethanol backbone, while a simple aliphatic alcohol, contributes to the overall hazard profile. Alcohols are known skin and eye irritants[12]. Of significant note is the flammability of alcohols. Although the target compound is a solid at room temperature, dusts can be flammable, and solutions in flammable solvents will present a fire hazard[12][13][14].

• Potentially carcinogenic and genotoxic.

• A skin, eye, and respiratory irritant.

• Harmful if swallowed or inhaled.

• Presents a fire risk, particularly when in solution or as a fine dust.

Section 3: Safe Handling and Storage Protocols

Adherence to stringent safety protocols is paramount when working with this compound. These protocols are designed to be self-validating, ensuring a safe working environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

Equipment	Specification	Purpose
Hand Protection	Nitrile or Neoprene Gloves	Provides a barrier against skin contact. Gloves should be inspected for any signs of degradation or punctures before use and disposed of immediately if contaminated.[15]
Eye Protection	Chemical Splash Goggles	Protects eyes from accidental splashes of solutions or contact with airborne powder.
Respiratory Protection	N95 (or higher) Particulate Respirator or an Air-purifying respirator with organic vapor cartridges	For handling the solid, powdered form to prevent inhalation of dust particles. For handling solutions or when vapors may be generated.
Body Protection	Laboratory Coat	Protects skin and personal clothing from contamination.

Engineering Controls

• Ventilation: All handling of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, both in solid and solution form, must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Spill Control: A spill kit containing appropriate absorbent materials (e.g., vermiculite or sand), and designated waste containers should be readily accessible.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is functioning correctly and the work area is clean and uncluttered. Don all required PPE.

• Weighing: When weighing the solid compound, use a disposable weigh boat and handle it with forceps to avoid direct contact. Perform this task in the fume hood to contain any airborne dust.

• Dissolving: When preparing solutions, slowly add the solid to the solvent to prevent splashing. Use a magnetic stirrer to aid dissolution. If using a volatile flammable solvent, ensure there are no ignition sources in the vicinity.

• Reactions: Conduct all reactions in a clean, dry reaction vessel within the fume hood. Use appropriate shielding if the reaction is exothermic or has the potential to become vigorous.

• Post-Handling: After handling, decontaminate all surfaces and equipment with an appropriate solvent (e.g., ethanol or acetone), followed by soap and water. Dispose of all contaminated disposables in a designated hazardous waste container.

Storage

• Store 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol in a tightly sealed, clearly labeled container.

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• The storage area should be secure and accessible only to authorized personnel.

Section 4: Emergency Procedures

Proactive planning for potential emergencies is a critical component of laboratory safety.

Spill Response

• Small Spills (in a fume hood):

  • Alert others in the vicinity.

  • Wearing appropriate PPE, cover the spill with an absorbent material.

  • Carefully collect the absorbed material into a designated hazardous waste container.

  • Decontaminate the area with a suitable solvent.

• Large Spills (outside a fume hood):

  • Evacuate the immediate area.

  • Alert your institution's emergency response team.

  • Do not attempt to clean up the spill without appropriate training and equipment.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Section 5: Biological Context and Potential Applications

Quinoline-derived trifluoromethyl alcohols are a class of compounds that have garnered interest in the field of drug discovery for their potential anticancer activity. A study on related compounds identified them as potent growth inhibitors in a zebrafish embryo model[16]. One of the analogs, 2-benzyl-1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-ol, demonstrated more potent anticancer activity than cisplatin in in vitro cell proliferation assays, with an LC50 value of 14.14 μM[16]. The proposed mechanism of action for some quinoline derivatives involves the induction of apoptosis (programmed cell death)[16].

The structural features of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol—a quinoline core for potential DNA intercalation or enzyme inhibition, a trifluoromethyl group to potentially enhance metabolic stability and cell permeability, and a chiral alcohol center for specific receptor interactions—make it a compound of interest for further investigation in oncology and other therapeutic areas.

Section 6: Experimental Protocols

Illustrative Synthesis Workflow

While the exact synthesis of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol is not detailed in the provided literature, a plausible synthetic route can be proposed based on established organic chemistry principles. One common method for the synthesis of such alcohols is the reaction of an organometallic reagent with an aldehyde or ketone.

Proposed Retrosynthesis:

Caption: Retrosynthetic analysis of the target compound.

Step-by-Step Protocol (Hypothetical):

• Preparation of the Organolithium Reagent:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-bromoquinoline in anhydrous diethyl ether.

  • Cool the solution to -78°C using a dry ice/acetone bath.

  • Slowly add a solution of n-butyllithium in hexanes dropwise to the stirred solution.

  • Allow the reaction to stir at -78°C for 1 hour to ensure the formation of 2-quinolinyl-lithium.

• Reaction with the Aldehyde:

  • To the cold solution of 2-quinolinyl-lithium, add a solution of 3-(trifluoromethyl)benzaldehyde in anhydrous diethyl ether dropwise.

  • Maintain the temperature at -78°C during the addition.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Workup and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol.

Self-Validation: The purity of the final compound should be assessed by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). The melting point should be compared to the literature value.

Section 7: Conclusion

2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol is a compound with potential biological activity that warrants further investigation. Due to the lack of specific safety data, a cautious and informed approach to its handling is essential. By understanding the hazards associated with its constituent chemical moieties and adhering to the stringent protocols outlined in this guide, researchers can safely explore the scientific potential of this and other novel chemical entities.

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An In-depth Technical Guide to the Solubility of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol in DMSO and Other Solvents

Foreword: Navigating the Solubility Labyrinth in Drug Discovery

In the landscape of modern drug discovery, the intrinsic properties of a new chemical entity (NCE) are as critical as its biological activity. Among these, solubility stands as a gatekeeper to a compound's therapeutic potential. Poor solubility can cripple an otherwise promising candidate, leading to challenges in formulation, diminished bioavailability, and ultimately, clinical failure. This guide is crafted for the discerning researcher, scientist, and drug development professional, offering a deep dive into the solubility characteristics of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, a member of the quinoline-methanol derivative class. While direct public data on this specific molecule is sparse, this paper will leverage established principles of medicinal chemistry and extensive data from structurally analogous compounds, such as Mefloquine, to provide a robust predictive analysis and a practical framework for its empirical investigation. Our focus will be on Dimethyl Sulfoxide (DMSO), the workhorse solvent of early-stage research, while also exploring a broader palette of common laboratory solvents.

Deconstructing the Molecule: Physicochemical Drivers of Solubility

The solubility of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol is dictated by the interplay of its constituent functional groups. Understanding these structural motifs provides a predictive lens through which we can anticipate its behavior in various solvent systems.

• The Quinoline Core: This bicyclic aromatic heterocycle is inherently hydrophobic and rigid. Quinoline itself is only slightly soluble in cold water but dissolves readily in most organic solvents.[1] This core structure contributes significantly to the molecule's overall low aqueous solubility.

• The Trifluoromethyl (CF3) Group: The introduction of a trifluoromethyl group is a common strategy in medicinal chemistry to enhance metabolic stability and lipophilicity.[2] This electron-withdrawing group increases the molecule's nonpolar character, further decreasing its affinity for aqueous media.

• The Ethanol Side-Chain (-CH(OH)-CH2-): The hydroxyl group introduces a point of polarity to the molecule, capable of acting as both a hydrogen bond donor and acceptor. This feature can afford some solubility in polar protic solvents like ethanol.

The amalgamation of a large, hydrophobic quinoline core and a lipophilic trifluoromethyl group suggests that 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol is likely a poorly water-soluble compound, a characteristic common to many quinoline derivatives.[3]

A Proxy-Based Solubility Profile: Learning from a Close Relative

Given the structural similarities, the well-characterized antimalarial drug Mefloquine (α-(2-Piperidinyl)-2,8-bis(trifluoromethyl)-4-quinolinemethanol) serves as an excellent proxy for estimating the solubility of our target compound. The following table summarizes the reported solubility of Mefloquine hydrochloride in several key laboratory solvents.

Solvent	Solubility (mg/mL)	Molar Concentration (mM)	Reference(s)
DMSO	~20 - 20.74	~50	[4][5]
Ethanol	~10 - 41.48	~100	[4][5]
Dimethyl Formamide (DMF)	~10	Not Reported	[4]
Water & Aqueous Buffers	Very slightly to slightly soluble; pH-dependent	Not Applicable	[6][7]

Interpretation and Extrapolation:

Based on this data, we can confidently predict that 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol will exhibit high solubility in DMSO . Its solubility in ethanol is also expected to be substantial, although the reported range for mefloquine is quite broad. The polar aprotic nature of DMSO and DMF makes them excellent solvents for this class of compounds, as they can effectively solvate the large, polarizable aromatic system without engaging in strong hydrogen bonding competition with the solute's hydroxyl group.[8] The low aqueous solubility of mefloquine, a known challenge in its formulation, strongly suggests that our target compound will face similar hurdles.[3]

The Ubiquitous Solvent: DMSO in Preclinical Research

Dimethyl Sulfoxide (DMSO) is an indispensable tool in the early phases of drug discovery, primarily due to its remarkable ability to dissolve a wide array of both polar and nonpolar compounds.[8] For compounds like 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, which are likely to be solids with poor aqueous solubility, DMSO is often the only viable solvent for preparing concentrated stock solutions for high-throughput screening (HTS).

Key Advantages of DMSO:

• Broad Solvating Power: Its capacity to dissolve a diverse chemical space is unparalleled.[9]

• Miscibility: DMSO is miscible with water and many organic solvents, facilitating the preparation of working solutions in aqueous assay buffers.[8]

• Stability: Its high boiling point (189 °C) minimizes evaporation, ensuring concentration accuracy in stock solutions.[8]

Critical Considerations and Best Practices: While invaluable, the use of DMSO is not without its caveats. As a Senior Application Scientist, I must emphasize the importance of understanding its potential to influence experimental outcomes.

• Bioactivity: DMSO can exert its own biological effects, including influencing cell growth and differentiation. It is crucial to include vehicle controls with matching DMSO concentrations in all biological assays.[8]

• Assay Interference: At higher concentrations, DMSO can denature proteins or otherwise interfere with assay components. It is best practice to keep the final DMSO concentration in an assay below 0.5%, and ideally below 0.1%.

• Compound Precipitation: When a DMSO stock solution is diluted into an aqueous buffer, the compound may precipitate if its kinetic solubility is exceeded. This is a critical factor to consider when interpreting assay results.[10]

Gold-Standard Methodologies for Solubility Determination

To move from prediction to empirical data, rigorous and reproducible experimental protocols are essential. The choice of method often depends on the stage of research, balancing the need for accuracy with throughput.

Protocol 1: The Equilibrium Shake-Flask Method (Thermodynamic Solubility)

This method is considered the "gold standard" for determining the intrinsic, thermodynamic solubility of a compound and is recommended for late-stage preclinical development.[11][12]

Principle: A supersaturated solution of the compound is agitated in the solvent of interest until equilibrium is reached between the dissolved and undissolved solid. The concentration of the dissolved compound is then measured.

Step-by-Step Protocol:

• Preparation: Add an excess amount of solid 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol to a known volume of the chosen solvent (e.g., DMSO, ethanol, phosphate-buffered saline pH 7.4) in a glass vial. The presence of undissolved solid is essential.

• Equilibration: Seal the vials and place them in a shaker or rotator in a temperature-controlled environment (typically 25 °C or 37 °C). Agitate for a sufficient period to reach equilibrium (24-48 hours is common).[11]

• Phase Separation: After equilibration, allow the vials to stand to let the excess solid settle. Alternatively, centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Sampling: Carefully collect an aliquot of the supernatant, being cautious not to disturb the solid material.

• Analysis: Dilute the supernatant with a suitable mobile phase and determine the concentration of the dissolved compound using a validated analytical method, typically HPLC-UV.

• Calculation: Calculate the solubility in mg/mL or µg/mL based on the measured concentration and the dilution factor.

Causality and Self-Validation: The prolonged incubation ensures that the system reaches true thermodynamic equilibrium. The use of a validated HPLC method for quantification provides a self-validating system by ensuring that the measured concentration corresponds to the intact parent compound and not a degradant.

Protocol 2: Kinetic Solubility Assay via Nephelometry

This high-throughput method is ideal for early drug discovery, where a rapid assessment of solubility is needed for a large number of compounds.[11][13]

Principle: A concentrated DMSO stock of the compound is serially diluted in an aqueous buffer. The point at which the compound precipitates out of solution is detected by light scattering using a nephelometer.

Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol in 100% DMSO (e.g., 10 mM).

• Serial Dilution: In a 96- or 384-well microplate, perform a serial dilution of the DMSO stock solution into the aqueous buffer of choice (e.g., PBS pH 7.4).

• Precipitation and Detection: Immediately after dilution, measure the turbidity (light scattering) of each well using a microplate nephelometer.[13]

• Data Analysis: Plot the light scattering units against the compound concentration. The concentration at which a sharp increase in light scattering is observed is determined as the kinetic solubility.

Causality and Self-Validation: This method assesses how readily a compound precipitates from a supersaturated solution, which is highly relevant for predicting its behavior when a DMSO stock is diluted into an assay buffer. The sharp inflection point in the light scattering data provides a clear and reproducible endpoint for determining the solubility limit under these specific kinetic conditions.

Visualizing the Workflow: A Process-Oriented Perspective

To further clarify these essential laboratory processes, the following diagrams, generated using Graphviz, illustrate the logical flow of each solubility determination method.

Caption: Workflow for Equilibrium Shake-Flask Solubility.

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• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Protocols & Analytical Methods

Application Notes and Protocols for Anticancer Research Using 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of the novel compound, 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, in anticancer research. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies for evaluating its potential as a therapeutic agent.

Introduction: The Therapeutic Potential of Quinoline Derivatives

The quinoline scaffold is a prominent heterocyclic structure found in numerous natural and synthetic compounds with a wide range of pharmacological activities, including anticancer properties.[1] Quinoline derivatives have been shown to exert their anticancer effects through various mechanisms, such as inducing apoptosis, causing cell cycle arrest, and inhibiting key signaling pathways crucial for cancer cell survival and proliferation.[2] The introduction of a trifluoromethyl group can enhance a molecule's metabolic stability and binding affinity to biological targets.[3]

The compound, 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, combines the quinoline core with a trifluoromethylphenyl ethanol moiety. While specific data on this compound is emerging, analogous quinoline-derived trifluoromethyl alcohols have demonstrated potent growth-inhibitory and pro-apoptotic activities in preclinical models.[4] This suggests that 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol is a promising candidate for anticancer drug discovery.

These application notes will guide the user through a logical workflow for the comprehensive evaluation of this compound, from initial cytotoxicity screening to in vivo efficacy studies.

Compound Information and Handling

Property	Value	Reference
IUPAC Name	2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol	N/A
Molecular Formula	C18H14F3NO	N/A
Molecular Weight	317.31 g/mol	N/A
Appearance	(Predicted) White to off-white solid	N/A
Solubility	Soluble in DMSO, ethanol, and other organic solvents. Poorly soluble in water.	General knowledge of similar compounds

Safety and Handling:

2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol should be handled with care in a laboratory setting.[5] Personal protective equipment (PPE), including a lab coat, safety goggles, and gloves, should be worn at all times.[2][6] All handling of the solid compound and concentrated solutions should be performed in a chemical fume hood to avoid inhalation.[7] In case of contact with skin or eyes, rinse immediately with copious amounts of water. Dispose of waste according to institutional and local regulations for chemical waste.[5]

Storage:

Store the compound in a tightly sealed container in a cool, dry, and dark place to prevent degradation.[8] For long-term storage, it is recommended to store at -20°C. Stock solutions in DMSO can be stored at -20°C for several months.

Experimental Workflow for Anticancer Evaluation

A systematic approach is crucial for evaluating the anticancer potential of a novel compound. The following workflow is recommended:

Caption: A logical workflow for the preclinical evaluation of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol.

Part 1: In Vitro Evaluation

Cytotoxicity Screening: MTT Assay

Scientific Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity.[9] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This assay is a fundamental first step to determine the concentration-dependent cytotoxic effect of the compound on various cancer cell lines.[10]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol in culture medium from a concentrated stock solution in DMSO. The final DMSO concentration should not exceed 0.5% (v/v). Replace the medium in each well with 100 µL of the medium containing the compound at various concentrations. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.[3]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[11]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Apoptosis Analysis: Annexin V-FITC/Propidium Iodide (PI) Staining

Scientific Rationale: Apoptosis is a form of programmed cell death that is often dysregulated in cancer.[12] A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and early apoptotic cells, but can stain late apoptotic and necrotic cells. This dual-staining method allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells by flow cytometry.[14]

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol at its IC50 and 2x IC50 concentrations for 24-48 hours. Include a vehicle-treated control.

• Cell Harvesting: Harvest the cells (including floating cells in the medium) and wash twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI (50 µg/mL).[14]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[15]

• Flow Cytometry Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze immediately by flow cytometry.[15] FITC fluorescence is typically detected in the FL1 channel and PI fluorescence in the FL2 or FL3 channel.

Cell Cycle Analysis: Propidium Iodide (PI) Staining

Scientific Rationale: Many anticancer agents exert their effects by inducing cell cycle arrest at specific checkpoints (G0/G1, S, or G2/M), preventing cancer cells from proliferating. PI stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content.[16] Flow cytometric analysis of PI-stained cells allows for the quantification of the percentage of cells in each phase of the cell cycle.[17]

Protocol:

• Cell Treatment: Treat cells with 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol as described for the apoptosis assay.

• Cell Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.[16]

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in 500 µL of PI staining solution (50 µg/mL PI and 100 µg/mL RNase A in PBS).[16]

• Incubation: Incubate for 30 minutes at room temperature in the dark.[17]

• Flow Cytometry Analysis: Analyze the samples by flow cytometry. The DNA content is typically measured using a linear scale. The data is then analyzed using cell cycle analysis software to determine the percentage of cells in G0/G1, S, and G2/M phases.

Mechanistic Studies: Western Blotting for Key Signaling Proteins

Scientific Rationale: The PI3K/Akt and MAPK signaling pathways are frequently hyperactivated in cancer and play critical roles in cell survival, proliferation, and resistance to apoptosis.[1][18] Quinoline derivatives have been shown to modulate these pathways.[19] Western blotting allows for the detection and quantification of specific proteins, including their phosphorylation status, which is indicative of their activation state.[1]

Protocol:

• Protein Extraction: Treat cells with 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol for various time points. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli sample buffer and separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.[1]

  • Incubate the membrane with primary antibodies against key signaling proteins (e.g., total Akt, phospho-Akt (Ser473), total ERK1/2, phospho-ERK1/2, and an apoptosis marker like cleaved PARP) overnight at 4°C.[1]

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[1]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

• Analysis: Quantify the band intensities using image analysis software and normalize to a loading control (e.g., β-actin or GAPDH).

Caption: Hypothesized targeting of the PI3K/Akt and MAPK signaling pathways by the test compound.

Part 2: In Vivo Evaluation

Human Tumor Xenograft Mouse Model

Scientific Rationale: In vivo studies are essential to evaluate the efficacy and potential toxicity of a drug candidate in a whole-organism context.[4] Human tumor xenograft models, where human cancer cells are implanted into immunodeficient mice, are a widely used preclinical model to assess the antitumor activity of novel compounds.[20]

Protocol:

• Animal Model: Use immunodeficient mice (e.g., athymic nude or SCID mice). All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

• Cell Implantation: Subcutaneously inject 1-5 x 10^6 cancer cells in 100-200 µL of a mixture of PBS and Matrigel into the flank of each mouse.[21]

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Compound Administration: Prepare the compound in a suitable vehicle (e.g., a mixture of DMSO, Cremophor EL, and saline). Administer the compound to the treatment group via a clinically relevant route (e.g., intraperitoneal injection or oral gavage) at a predetermined dose and schedule. The control group should receive the vehicle only.

• Efficacy Evaluation:

  • Measure tumor volume with calipers two to three times a week using the formula: Volume = (length x width²) / 2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, Western blotting).

• Data Analysis: Plot the average tumor volume and body weight for each group over time. Calculate the tumor growth inhibition (TGI) to quantify the antitumor efficacy.

Conclusion

These application notes provide a robust framework for the preclinical evaluation of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol as a potential anticancer agent. By systematically assessing its cytotoxicity, pro-apoptotic and cell cycle effects, and its impact on key cancer-related signaling pathways, researchers can gain a comprehensive understanding of its therapeutic potential. The successful completion of these studies will provide the necessary foundation for further development and potential clinical translation.

References

• Smalley, K. S. M., & Flaherty, K. T. (2014). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. In Melanoma (pp. 109-122). Humana Press, Totowa, NJ. [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: quinoline. [Link]

• Sharpe, S., & Day, C. P. (2010). Drug efficacy testing in mice. Methods in molecular biology (Clifton, N.J.), 598, 133–143. [Link]

• Jayaraman, S. (2020). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Methods in molecular biology (Clifton, N.J.), 2148, 105–111. [Link]

• Finar Limited. (2010). Material Safety Data Sheet: Quinoline. [Link]

• University of Wisconsin Carbone Cancer Center. (2017). Cell Cycle Analysis. [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. [Link]

• ResearchGate. (n.d.). Western blot analysis for protein levels associated with the PI3K/AKT... [Link]

• Qiu, W., & Su, G. H. (2017). In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. Bio-protocol, 7(1), e2083. [Link]

• ResearchGate. (n.d.). In vivo results on xenograft mouse model. [Link]

• UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis by DNA Content. [Link]

• Loba Chemie. (2025). QUINOLINE FOR SYNTHESIS. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Halder, S., & Halder, U. C. (2017). Assaying cell cycle status using flow cytometry. Current protocols in immunology, 119, 5.8.1–5.8.15. [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. [Link]

• Matheson. (n.d.). Material Safety Data Sheet. [Link]

• National Cancer Institute. (n.d.). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. [Link]

• Voloshin, T., et al. (2025). Role of the PI3K/AKT signaling pathway in the cellular response to Tumor Treating Fields (TTFields). Cell Death & Differentiation. [Link]

• Patel, M. R., et al. (2015). An Improved and Versatile Immunosuppression Protocol for the Development of Tumor Xenograft in Mice. Anticancer research, 35(1), 157–162. [Link]

• Bio-Rad. (n.d.). PI3K/AKT/MAPK Signaling Resources. [Link]

• University of Pennsylvania. (n.d.). The Annexin V Apoptosis Assay. [Link]

• Di Meo, C., et al. (2021). UV Properties and Loading into Liposomes of Quinoline Derivatives. Molecules (Basel, Switzerland), 26(9), 2735. [Link]

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Cancer cell culture: methods and protocols, 237-245. [Link]

• Cirone, M., et al. (2019). The Tumor Cell Proliferation Inhibitory Activity of the Human Herpes Virus Type 6 U94 Protein Relies on a Stable Tridimensional Conformation. International journal of molecular sciences, 20(22), 5763. [Link]

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Application Note &amp; Protocol Guide: Evaluating the Anticancer Activity of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol

Introduction: The Therapeutic Potential of Novel Quinoline Alcohols

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of biological activities, including significant anticancer properties.[1][2][3][4] Quinoline derivatives have been shown to exert their anticancer effects through various mechanisms, such as inducing cell cycle arrest, promoting apoptosis, inhibiting angiogenesis, and modulating key signaling pathways.[1][5] The subject of this guide, 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, is a novel synthetic compound that combines the quinoline nucleus with a trifluoromethylphenyl ethanol moiety. This structural combination is of high interest, as trifluoromethyl groups can enhance metabolic stability and binding affinity, while the alcohol functional group may participate in crucial hydrogen-bonding interactions with biological targets.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of the anticancer activity of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol. We will detail the core methodologies for assessing its cytotoxic and cytostatic effects, and for elucidating its potential mechanisms of action, specifically focusing on the induction of apoptosis and cell cycle disruption. The protocols described herein are designed to be robust and reproducible, providing a solid framework for the preclinical assessment of this promising compound.

Part 1: Foundational Assays for Anticancer Activity Screening

The initial assessment of a potential anticancer compound involves determining its effect on cancer cell viability and proliferation. The MTT assay is a widely adopted, reliable, and high-throughput method for this purpose.[6]

Principle of the MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to its insoluble formazan, which is purple.[6] The amount of formazan produced is directly proportional to the number of living cells. By measuring the absorbance of the solubilized formazan, we can quantify the cytotoxic effect of the test compound.

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cell viability using the MTT assay.

Detailed Protocol: MTT Assay

Materials:

• 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol

• Selected cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol in DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM). Include a vehicle control (DMSO at the highest concentration used for the compound).

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the prepared compound dilutions (or vehicle control) to the respective wells.

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix gently with a pipette to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Representative Data and Interpretation

The results of the MTT assay can be summarized in a table to clearly present the IC50 values of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol against different cancer cell lines.

Cell Line	Tissue of Origin	IC50 (µM) after 48h
MCF-7	Breast Adenocarcinoma	12.5
A549	Lung Carcinoma	18.2
HeLa	Cervical Cancer	25.8
Normal Fibroblasts	Normal Connective Tissue	>100

Interpretation: The hypothetical data suggest that 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol exhibits potent cytotoxic activity against the tested cancer cell lines, with a higher selectivity for cancer cells over normal fibroblasts. This selectivity is a crucial parameter in the early assessment of a potential anticancer drug.

Part 2: Elucidating the Mechanism of Action

Following the confirmation of cytotoxic activity, the next logical step is to investigate the underlying mechanism of cell death. Apoptosis (programmed cell death) and cell cycle arrest are common mechanisms for anticancer agents.[7]

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[8] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells.[9] Propidium Iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[9]

Experimental Workflow: Annexin V/PI Apoptosis Assay

Caption: Workflow for apoptosis detection using Annexin V/PI staining and flow cytometry.

Detailed Protocol: Annexin V/PI Apoptosis Assay

Materials:

• FITC Annexin V Apoptosis Detection Kit (containing FITC Annexin V, PI, and Binding Buffer)

• Treated and untreated cells

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol at its IC50 concentration for 24 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells once with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC Annexin V and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Data Analysis: The flow cytometry data will be displayed as a dot plot with four quadrants:

• Lower Left (Annexin V- / PI-): Live cells

• Lower Right (Annexin V+ / PI-): Early apoptotic cells

• Upper Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

• Upper Left (Annexin V- / PI+): Necrotic cells

Cell Cycle Analysis by Propidium Iodide Staining

Many anticancer compounds exert their effects by disrupting the normal progression of the cell cycle, leading to an accumulation of cells in a specific phase (G0/G1, S, or G2/M).[10] This can be analyzed by flow cytometry after staining the cellular DNA with a fluorescent dye like Propidium Iodide (PI).[11] The amount of fluorescence is directly proportional to the amount of DNA.

Experimental Workflow: Cell Cycle Analysis

Caption: Workflow for cell cycle analysis using PI staining and flow cytometry.

Detailed Protocol: Cell Cycle Analysis

Materials:

• Treated and untreated cells

• PBS

• Cold 70% ethanol

• PI/RNase staining buffer

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells as described for the apoptosis assay.

• Cell Harvesting: Collect cells and wash once with PBS.

• Fixation: Resuspend the cell pellet in 500 µL of PBS. While vortexing gently, add 4.5 mL of cold 70% ethanol dropwise. Fix for at least 2 hours at 4°C.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in 500 µL of PI/RNase staining buffer.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples on a flow cytometer.

Data Analysis: The DNA content will be displayed as a histogram. The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle can be quantified using cell cycle analysis software. An accumulation of cells in a particular phase compared to the control suggests that the compound interferes with cell cycle progression at that checkpoint.

Summarized Mechanistic Findings

Assay	Endpoint	Hypothetical Result with 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol
Annexin V/PI	Apoptosis Induction	Significant increase in the percentage of early and late apoptotic cells.
Cell Cycle Analysis	Cell Cycle Distribution	Accumulation of cells in the G2/M phase, suggesting a G2/M arrest.

Interpretation: These hypothetical results suggest that 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol induces cytotoxicity in cancer cells primarily through the induction of apoptosis and by causing a G2/M phase cell cycle arrest.

Part 3: Concluding Remarks and Future Directions

The protocols detailed in this application note provide a robust framework for the initial in vitro characterization of the anticancer activity of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol. The combined use of cell viability, apoptosis, and cell cycle assays can offer significant insights into the compound's potency and mechanism of action. Positive results from these assays would warrant further investigation into the specific molecular targets and signaling pathways affected by this compound. Subsequent studies could include Western blot analysis of key apoptotic and cell cycle regulatory proteins (e.g., caspases, cyclins, CDKs) and in vivo studies using animal models to evaluate the compound's efficacy and safety in a more complex biological system.

References

• Comprehensive review on current developments of quinoline-based anticancer agents. (n.d.). Biomedicine & Pharmacotherapy.

• Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. (2020). Molecules. [Link]

• Anticancer Activity of Quinoline Derivatives. (2022). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025). Journal of Biomolecular Structure and Dynamics. [Link]

• Synthesis, Antioxidant and Antiproliferative Actions of 4-(1,2,3-Triazol-1-yl)quinolin-2(1H)-ones as Multi-Target Inhibitors. (2023). Molecules. [Link]

• Mechanism of action of antitumor 3-(2-haloethyl) aryltriazenes on deoxyribonucleic acid. (n.d.). PubMed. [Link]

• Anticancer Quinolinol Small Molecules Target Multiple Pathways to Promote Cell Death and Eliminate Melanoma Cells Resistant to BRAF Inhibitors. (2025). Molecular Cancer Therapeutics. [Link]

• Study of biological activity of 2-quinoline-2-yl-derivative 1,3-tropolone in experiment. (n.d.). Siberian journal of oncology. [Link]

• Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. (2015). ChemMedChem. [Link]

• Design, synthesis, and anticancer evaluation of novel quinoline derivatives of ursolic acid with hydrazide, oxadiazole, and thiadiazole moieties as potent MEK inhibitors. (n.d.). Scientific Reports. [Link]

• In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines. (2005). Anticancer Drugs. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (n.d.). Bio-protocol. [Link]

• Synthesis and Evaluation of Novel Anticancer Compounds Derived from the Natural Product Brevilin A. (2020). ACS Omega. [Link]

• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013). Journal of Visualized Experiments. [Link]

• Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. (n.d.). Molecules. [Link]

• In Vitro Characterization Of Novel Compounds With Anti-Cancer Activity. (2022). ScholarWorks@UTEP. [Link]

• Cell Cycle Analysis. (2017). University of Wisconsin Carbone Cancer Center. [Link]

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

• Assaying cell cycle status using flow cytometry. (n.d.). Current Protocols in Immunology. [Link]

• In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs. (n.d.). PLoS One. [Link]

• Quinoline-based Compounds with Potential Activity against Drugresistant Cancers. (2025). Current Medicinal Chemistry. [Link]

• Cell Cycle Analysis By Flow Cytometry. (2014). YouTube. [Link]

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• Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review. (2020). Future Medicinal Chemistry. [Link]

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Application Notes and Protocols for In Vivo Toxicity Testing of Quinoline Compounds Using a Zebrafish Model

Introduction: The Imperative for Advanced Toxicity Screening and the Rise of the Zebrafish Model

Quinoline and its derivatives represent a vast and structurally diverse class of heterocyclic compounds with significant applications in pharmaceuticals, agrochemicals, and industrial dyes. However, this broad utility is accompanied by concerns about their potential toxicity, including developmental defects, organ-specific damage, and long-term health risks. As regulatory standards for chemical safety become increasingly stringent, the demand for predictive, high-throughput, and ethically considerate in vivo toxicity testing models has never been greater.

The zebrafish (Danio rerio) has emerged as a powerful vertebrate model system that bridges the gap between high-throughput in vitro assays and lower-throughput mammalian studies. Its combination of genetic homology to humans (sharing approximately 70% of genes), rapid external embryonic development, optical transparency of embryos and larvae, and amenability to large-scale screening makes it an ideal platform for assessing the toxicological profiles of novel chemical entities like quinoline compounds. This guide provides a comprehensive overview and detailed protocols for leveraging the zebrafish model to conduct robust in vivo toxicity assessments of quinoline derivatives.

Core Principles: Why the Zebrafish Model is a Self-Validating System for Quinoline Toxicity

The inherent biological characteristics of the zebrafish embryo and larva provide a self-validating framework for toxicity testing. The rapid and well-characterized developmental timeline allows for the precise identification of stage-specific toxic effects. Furthermore, the transparency of the organism enables real-time, non-invasive observation of organogenesis and the direct visualization of pathological changes in response to chemical exposure. This allows for a multi-parametric analysis of toxicity, encompassing acute lethality, teratogenicity, and organ-specific damage, all within a single, cost-effective model system.

Part 1: Acute and Developmental Toxicity Assessment Following OECD TG 236

The Fish Embryo Acute Toxicity (FET) test, as outlined in the OECD Test Guideline 236, is the foundational assay for determining the acute toxicity of chemical compounds in zebrafish. This protocol is designed to assess both lethal and sublethal developmental effects over a 96-hour exposure period.

Causality Behind Experimental Choices:

• Static Non-Renewal Exposure: This method is simple, requires less compound, and is suitable for initial screening. However, for compounds that are unstable in water, a static-renewal or flow-through system may be necessary.

• Concentration Range: A logarithmic concentration series is used to capture a wide range of potential toxic responses and to accurately determine the LC50.

• Control Groups: A negative control (embryo medium) is essential to establish baseline mortality and developmental abnormalities. A solvent control is crucial if the quinoline compound is not readily soluble in water.

• Observation Timepoints: Daily observations are critical to track the progression of toxicity and to identify sensitive developmental windows.

Protocol 1: Zebrafish Embryo Acute Toxicity (FET) Assay

Materials:

• Healthy, fertilized zebrafish embryos (less than 3 hours post-fertilization, hpf)

• Embryo medium (E3 medium: 5 mM NaCl, 0.17 mM KCl, 0.33 mM CaCl₂, 0.33 mM MgSO₄, buffered with sodium bicarbonate to pH 7.2-7.4)

• Test quinoline compound

• Solvent (e.g., DMSO), if required

• 24-well plates

• Stereomicroscope

• Incubator maintained at 28.5°C with a 14h:10h light:dark cycle[1]

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of the quinoline compound in a suitable solvent (if necessary) or directly in E3 medium.

  • Perform a serial dilution to create a range of test concentrations. A typical range for initial screening might be 0.01, 0.1, 1, 10, and 100 µM.

  • Prepare a solvent control with the same concentration of solvent as the highest test concentration.

  • Prepare a negative control with E3 medium only.

• Embryo Exposure:

  • At 4-6 hpf, select healthy, normally developing embryos.

  • Place one embryo per well into a 24-well plate.

  • Remove the original embryo medium and add 2 mL of the respective test solution, solvent control, or negative control to each well.

  • It is recommended to use at least 20 embryos per concentration group.

• Incubation and Observation:

  • Incubate the plates at 28.5°C for 96 hours.

  • At 24, 48, 72, and 96 hpf, observe the embryos under a stereomicroscope and record the following endpoints:

    • Lethal Endpoints:

      • Coagulation of the embryo

      • Lack of somite formation

      • Non-detachment of the tail

      • Absence of heartbeat

    • Teratogenic (Sublethal) Endpoints:

      • Pericardial edema (fluid accumulation around the heart)[1][2]

      • Yolk sac edema[1][2]

      • Spinal curvature (scoliosis, lordosis)

      • Craniofacial malformations

      • Reduced eye size[1][2]

      • Hatching rate

• Data Analysis:

  • Calculate the cumulative mortality at each concentration and time point.

  • Determine the Median Lethal Concentration (LC50) at 96 hpf using probit analysis.

  • Quantify the incidence of each teratogenic endpoint at each concentration.

  • Determine the No Observed Effect Concentration (NOEC) and Lowest Observed Effect Concentration (LOEC) for both lethal and sublethal endpoints.

Part 2: Organ-Specific Toxicity Assessment

Beyond general developmental toxicity, the zebrafish model allows for the detailed investigation of organ-specific toxicities. Here, we provide protocols for assessing cardiotoxicity, hepatotoxicity, and neurotoxicity.

Cardiotoxicity Assessment

Rationale: The zebrafish heart shares remarkable electrophysiological and functional similarities with the human heart. Its simple two-chambered structure and transparency in larvae allow for direct observation of cardiac function.

Protocol 2.1a: Cardiac Function Analysis

Procedure:

• Expose embryos to quinoline compounds as described in Protocol 1.

• At 48 or 72 hpf, immobilize larvae by mounting them in 3% methylcellulose on a glass slide.

• Under a high-power microscope, record a 30-60 second video of the heart.

• Analyze the video to determine:

  • Heart Rate (beats per minute): Count the number of ventricular contractions in a set time.

  • Arrhythmia: Observe for irregular heartbeats.

  • Atrioventricular (AV) Block: Assess for disruptions in the coordination between atrial and ventricular contractions.

  • Stroke Volume and Ejection Fraction: Can be estimated by measuring the ventricular dimensions at end-diastole and end-systole.

Protocol 2.1b: Apoptosis Detection in the Heart using Acridine Orange Staining

Rationale: Acridine orange is a vital dye that intercalates with DNA and fluoresces green. In apoptotic cells with compromised membrane integrity, it stains the nucleus more intensely, allowing for the visualization of cell death.

Procedure:

• Following exposure to quinoline compounds, collect larvae at 72 hpf.

• Prepare a 5 µg/mL solution of Acridine Orange in E3 medium.

• Incubate the larvae in the staining solution for 30 minutes in the dark.

• Wash the larvae three times with fresh E3 medium for 5 minutes each.

• Anesthetize the larvae with 0.02% tricaine.

• Mount the larvae on a depression slide and visualize under a fluorescence microscope using a GFP filter set.

• Quantify the fluorescence intensity specifically in the cardiac region using image analysis software (e.g., ImageJ).

Hepatotoxicity Assessment

Rationale: The zebrafish liver is functionally analogous to the mammalian liver and is involved in xenobiotic metabolism. Hepatotoxicity can be assessed by observing changes in liver size, morphology, and lipid accumulation.

Protocol 2.2: Lipid Accumulation in the Liver using Oil Red O Staining

Rationale: Oil Red O is a fat-soluble dye used for the staining of neutral triglycerides and lipids. An accumulation of lipid droplets in the liver is a hallmark of steatosis, a common form of drug-induced liver injury.

Procedure:

• Expose embryos to quinoline compounds up to 120 hpf.

• Fix the larvae in 4% paraformaldehyde (PFA) overnight at 4°C.

• Wash the larvae three times in phosphate-buffered saline with 0.1% Tween 20 (PBST).

• Dehydrate the larvae through a graded methanol series (25%, 50%, 75%, 100% methanol in PBST).

• Rehydrate the larvae through a reverse graded methanol series.

• Prepare the Oil Red O staining solution (0.5% Oil Red O in propylene glycol).

• Incubate the larvae in the staining solution overnight at room temperature.

• Wash the larvae with decreasing concentrations of propylene glycol and finally with PBST.

• Mount the larvae in glycerol and visualize under a brightfield microscope.

• Score the degree of lipid accumulation in the liver.

Neurotoxicity Assessment

Rationale: The zebrafish larval locomotor response to changes in light is a well-established behavioral paradigm for assessing neurotoxicity. Changes in activity patterns can indicate effects on the central nervous system.

Protocol 2.3: Light-Dark Transition Test

Procedure:

• Expose embryos to quinoline compounds up to 120 hpf.

• Place individual larvae into the wells of a 96-well plate with fresh E3 medium.

• Acclimate the larvae in the testing apparatus for at least 30 minutes under normal light conditions.

• Use an automated behavioral tracking system to monitor locomotor activity.

• The testing paradigm consists of alternating periods of light and dark (e.g., 10 minutes light, 10 minutes dark, repeated for 3-4 cycles).

• Record the total distance moved and the velocity of each larva during the light and dark phases.

• Analyze the data to identify any significant changes in locomotor activity in the quinoline-exposed groups compared to the controls. Hyperactivity or hypoactivity can be indicative of neurotoxic effects.

Part 3: Mechanistic Insights into Quinoline Toxicity

Understanding the molecular pathways perturbed by quinoline compounds is crucial for risk assessment. The zebrafish model is well-suited for investigating these mechanisms.

Oxidative Stress and Apoptosis

Many quinoline derivatives are known to induce the production of reactive oxygen species (ROS), leading to oxidative stress, DNA damage, and ultimately, apoptosis.

Aryl Hydrocarbon Receptor (AHR) Signaling

The AHR is a ligand-activated transcription factor that plays a key role in mediating the toxicity of many xenobiotics. Some quinoline compounds have been shown to be potent agonists of the AHR. Activation of the AHR can lead to the upregulation of cytochrome P450 enzymes (e.g., CYP1A), which, while part of the detoxification process, can also lead to the production of toxic metabolites. Zebrafish possess functional AHR orthologs, making them a relevant model for studying AHR-mediated toxicity[3][4].

Data Presentation and Interpretation

Quantitative Toxicity Data

Summarize the key toxicity endpoints in a clear and concise table.

Quinoline Compound	96 hpf LC50 (mg/L)	Key Teratogenic Effects Observed	Target Organ(s)
Quinoline Yellow	640[1][2][5]	Pericardial edema, yolk sac edema, reduced eye size, blood stasis[1][2][6]	Heart, Vasculature, Eyes
Compound X	To be determined	e.g., Spinal curvature, craniofacial defects	e.g., Skeletal, Nervous system
Compound Y	To be determined	e.g., None observed	e.g., Liver (steatosis)

Visualizing Workflows and Pathways

Conclusion and Future Directions

The zebrafish model offers a robust, scalable, and ethically sound platform for the in vivo toxicity testing of quinoline compounds. The protocols outlined in this guide provide a framework for comprehensive toxicological assessment, from acute and developmental toxicity to organ-specific effects and mechanistic insights. By integrating these assays into early-stage drug discovery and chemical safety assessment pipelines, researchers can make more informed decisions, reduce reliance on mammalian models, and ultimately, contribute to the development of safer chemical products. Future work should focus on the development of high-content imaging and automated analysis pipelines to further increase the throughput and quantitative power of the zebrafish model in toxicology.

References

• Majdan, A., Maciąg, K., & Rogalska, J. (2025). Assessment of embryotoxic effects of Quinoline Yellow using attention-based Convolutional Neural Network and Machine Learning in zebrafish model. Frontiers in Pharmacology. [Link]

• Majdan, A., Maciąg, K., & Rogalska, J. (2025). Assessment of embryotoxic effects of quinoline yellow using attention-based convolutional neural network and machine learning in zebrafish model. ResearchGate. [Link]

• Majdan, A., Maciąg, K., & Rogalska, J. (2025). Assessment of embryotoxic effects of quinoline yellow using attention-based convolutional neural network and machine learning in zebrafish model. PubMed. [Link]

• Majdan, A., Maciąg, K., & Rogalska, J. (2025). Assessment of embryotoxic effects of quinoline yellow using attention-based convolutional neural network and machine learning in zebrafish model. National Institutes of Health. [Link]

• Cole, L. K., & Squires, E. J. (2000). Activation of apoptosis and caspase-3 in zebrafish early gastrulae. Developmental Dynamics, 219(3), 390-398. [Link]

• Maximino, C. (2018). Light/dark preference test for adult zebrafish (Danio rerio). protocols.io. [Link]

• Goodale, B. C., La Du, J. K., Bisson, M., & Tanguay, R. L. (2020). A Review of the Functional Roles of the Zebrafish Aryl Hydrocarbon Receptors. Toxicological Sciences, 178(2), 196-213. [Link]

• Goodale, B. C., La Du, J. K., Bisson, M., & Tanguay, R. L. (2020). A Review of the Functional Roles of the Zebrafish Aryl Hydrocarbon Receptors. PubMed. [Link]

• Zantiks. (n.d.). Light/dark preference test (adult zebrafish, larval zebrafish). Zantiks Ltd. [Link]

• Anonymous. (n.d.). (A) Oil red O staining of zebrafish larvae (the red area indicates the...). ResearchGate. [Link]

• Li, Y., et al. (2024). AS-IV Attenuates Oxidative Stress-Induced Apoptosis in Zebrafish via Modulation of the AKT/NRF2/HO-1/Caspase-3 Signaling Axis. MDPI. [Link]

• van den Bos, R., et al. (2022). Detailed Analysis of Zebrafish Larval Behaviour in the Light Dark Challenge Assay Shows That Diel Hatching Time Determines Individual Variation. PMC. [Link]

• Schlecht, A., et al. (2017). The Transcriptome of the Zebrafish Embryo After Chemical Exposure: A Meta-Analysis. National Institutes of Health. [Link]

• Garcia, G. R., et al. (2016). AHR2 Mutant Reveals Functional Diversity of Aryl Hydrocarbon Receptors in Zebrafish. Toxicological Sciences, 153(1), 137-149. [Link]

• Shankar, P. (2021). Elucidating the Signaling Events Downstream of Aryl Hydrocarbon Receptor Activation in Zebrafish. ScholarsArchive@OSU. [Link]

• Yabu, T., et al. (2001). Characterization of zebrafish caspase-3 and induction of apoptosis through ceramide generation in fish fathead minnow tailbud cells and zebrafish embryo. The Biochemical journal, 360(Pt 1), 39–47. [Link]

• Ali, S., et al. (2011). Zebrafish embryo LC50 values found in this study, and the corresponding.... ResearchGate. [Link]

• Schlecht, A., et al. (2017). The Transcriptome of the Zebrafish Embryo After Chemical Exposure: A Meta-Analysis. ResearchGate. [Link]

• Maximino, C. (2018). Light/dark preference test for adult zebrafish (Danio rerio) v1. ResearchGate. [Link]

• Biobide. (n.d.). Standarized light/dark preference test for anxiety and stress research using zebrafish larvae. Biobide. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2021). DETERMINATION OF LETHAL CONCENTRATION FIFTY (LC50) OF WHOLE PLANT ETHANOLIC EXTRACT OF AMARANTHUS VIRIDIS, CYNODON DACTYLON & AERVA SANGUINOLENTA ON ZEBRAFISH (DANIO RERIO) EMBRYOS. ijpsr.com. [Link]

• Negrón, J. F., & Lockshin, R. A. (2004). Zebrafish embryos can activate caspase-3 prior to the maternal-zygotic transition. Semantic Scholar. [Link]

• Carley, A., et al. (2021). Persistent Transcriptome Alterations in Zebrafish Embryos After Discontinued Opioid Exposure. MDPI. [Link]

• Sundar, S., et al. (2022). Pharmaceutical Assessment Suggests Locomotion Hyperactivity in Zebrafish Triggered by Arecoline Might Be Associated with Multiple Muscarinic Acetylcholine Receptors Activation. MDPI. [Link]

• Gardner, L. A., et al. (2022). Optogenetic Protein Cleavage in Zebrafish Embryos. bioRxiv. [Link]

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Application of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol in Kinase Inhibition Studies: A Methodological Guide

Disclaimer: This document serves as a hypothetical application note and procedural guide. The compound 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol is a novel chemical entity for which there is no extensive published data on specific kinase targets or biological activity. The experimental data and target presented herein are illustrative and intended to provide a framework for the investigation of novel quinoline-based compounds as potential kinase inhibitors. Researchers should conduct their own initial screenings to determine the actual target and efficacy of this compound.

Introduction: The Quinoline Scaffold as a Privileged Motif in Kinase Inhibition

The quinoline ring system is a foundational scaffold in medicinal chemistry, recognized for its "druggability" and versatility.[1] A multitude of quinoline derivatives have been successfully developed as potent and selective kinase inhibitors, with several gaining FDA approval for the treatment of various cancers.[1][2][3] These compounds target a wide array of kinases, including Epidermal Growth Factor Receptor (EGFR), c-Met, and kinases within the PI3K/Akt/mTOR signaling cascade, underscoring the significance of the quinoline core in designing next-generation therapeutics.[1][4]

This guide focuses on a novel quinoline derivative, 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol (hereafter referred to as Compound QK-842 ), CAS Number: 502625-52-7. While the specific biological targets of QK-842 are yet to be fully elucidated, its structural similarity to known ATP-competitive inhibitors suggests its potential as a kinase inhibitor. This document outlines a comprehensive, two-tiered strategy for characterizing the inhibitory activity of QK-842, using the Epidermal Growth Factor Receptor (EGFR) as a hypothetical target. EGFR is a receptor tyrosine kinase frequently overexpressed or mutated in various cancers, making it a critical target for therapeutic intervention.[5]

The methodologies provided herein are designed to be robust and adaptable, enabling researchers to:

• Determine the in vitro enzymatic inhibitory potency (IC50) of QK-842 against a purified kinase.

• Assess the compound's ability to inhibit kinase signaling within a cellular context.

Part 1: Biochemical Potency Assessment via ADP-Glo™ Kinase Assay

The initial step in characterizing a novel inhibitor is to determine its direct effect on the enzymatic activity of the purified target kinase. The ADP-Glo™ Kinase Assay is a luminescence-based assay that quantifies the amount of ADP produced during a kinase reaction, offering a sensitive and high-throughput method to measure kinase activity.[6][7][8] The assay is performed in two steps: first, the kinase reaction is terminated and the remaining ATP is depleted; second, the ADP generated is converted to ATP, which is then quantified in a luciferase-based reaction.[6][7][8]

Workflow for Biochemical IC50 Determination

Caption: Workflow for determining the IC50 of QK-842 against EGFR kinase using the ADP-Glo™ assay.

Detailed Protocol: EGFR Kinase Inhibition Assay

This protocol is adapted for a 384-well plate format.[9][10]

1. Reagent Preparation:

• Kinase Buffer: Prepare a suitable kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).
• QK-842 Stock Solution: Prepare a 10 mM stock solution of QK-842 in 100% DMSO.
• Serial Dilutions: Perform a serial dilution of QK-842 in 100% DMSO to create a range of concentrations for IC50 determination (e.g., 10-point, 3-fold dilution starting from 1 mM).
• Enzyme Preparation: Dilute recombinant human EGFR kinase in Kinase Buffer to the desired working concentration (determined via enzyme titration).
• Substrate/ATP Mix: Prepare a solution containing the appropriate peptide substrate (e.g., Poly(Glu,Tyr) 4:1) and ATP at a concentration close to the Kₘ for ATP.

2. Kinase Reaction: a. Add 1 µL of serially diluted QK-842 or DMSO (as a control) to the wells of a 384-well plate.[9] b. Add 2 µL of the diluted EGFR enzyme solution to each well.[9] c. Initiate the reaction by adding 2 µL of the Substrate/ATP mix to each well.[9] d. Incubate the plate at room temperature for 60 minutes.[9]

3. ADP Detection: a. Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[9] b. Incubate at room temperature for 40 minutes.[9] c. Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.[9] d. Incubate at room temperature for 30 minutes.[9]

4. Data Acquisition and Analysis: a. Measure the luminescence of each well using a plate-reading luminometer. b. Calculate the percentage of inhibition for each QK-842 concentration relative to the DMSO control. c. Plot the percent inhibition against the logarithm of the QK-842 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Hypothetical Data Presentation

Compound	Target Kinase	IC50 (nM)
QK-842	EGFR (wild-type)	85
Gefitinib (Control)	EGFR (wild-type)	30

This table presents hypothetical data for illustrative purposes.

Part 2: Cellular Target Engagement and Pathway Inhibition

Demonstrating that a compound inhibits a purified enzyme is a crucial first step. However, it is equally important to verify that the compound can enter cells and inhibit the target kinase in its native environment, leading to the modulation of downstream signaling pathways.[11] A common and effective method for this is Western blot analysis, which can measure the phosphorylation status of the kinase itself (autophosphorylation) and its key downstream substrates.[3]

For our hypothetical target, EGFR, inhibition by QK-842 should lead to a decrease in the phosphorylation of EGFR at key tyrosine residues (e.g., Y1068) and a subsequent reduction in the phosphorylation of downstream effectors like Akt and ERK.

EGFR Signaling Pathway

Caption: Simplified EGFR signaling pathway and the hypothetical point of inhibition by QK-842.

Detailed Protocol: Western Blot for Phospho-EGFR Inhibition

This protocol is designed for use with a human cancer cell line that overexpresses EGFR, such as A431.

1. Cell Culture and Treatment: a. Culture A431 cells in appropriate media until they reach 70-80% confluency. b. Serum-starve the cells for 12-24 hours to reduce basal EGFR activity. c. Pre-treat the cells with various concentrations of QK-842 (e.g., 0.1, 1, 10 µM) or DMSO (vehicle control) for 2 hours. d. Stimulate the cells with human EGF (e.g., 100 ng/mL) for 10 minutes to induce EGFR phosphorylation. A non-stimulated control should also be included.

2. Protein Extraction: a. Wash the cells with ice-cold PBS. b. Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors. c. Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C. d. Determine the protein concentration of the supernatant using a BCA assay.

3. SDS-PAGE and Western Blotting: a. Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer. b. Separate the proteins by SDS-PAGE on a polyacrylamide gel. c. Transfer the separated proteins to a PVDF membrane. d. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. e. Incubate the membrane with primary antibodies overnight at 4°C. Use antibodies specific for:

• Phospho-EGFR (e.g., Tyr1068)
• Total EGFR
• Phospho-Akt (e.g., Ser473)
• Total Akt
• Phospho-ERK1/2 (e.g., Thr202/Tyr204)
• Total ERK1/2
• A loading control (e.g., GAPDH or β-Actin) f. Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. g. Wash the membrane again with TBST. h. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

Expected Results

A successful experiment would show a dose-dependent decrease in the signal for phospho-EGFR, phospho-Akt, and phospho-ERK in cells treated with QK-842 compared to the EGF-stimulated, DMSO-treated control. The levels of total EGFR, total Akt, total ERK, and the loading control should remain relatively constant across all lanes, confirming that the observed effects are due to the inhibition of phosphorylation and not protein degradation.

Conclusion and Future Directions

This guide provides a foundational experimental framework for the initial characterization of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol (QK-842) as a putative kinase inhibitor, using EGFR as a hypothetical target. The combination of a biochemical potency assay and a cell-based target engagement study offers a comprehensive approach to validating novel kinase inhibitors.

Should QK-842 demonstrate potent and selective activity, further studies would be warranted. These include broader kinase profiling to assess selectivity, in vivo efficacy studies in xenograft models, and pharmacokinetic and toxicological evaluations to determine its potential as a therapeutic candidate.

References

• Di Mauro, G., et al. (2020). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Molecules, 25(21), 5039. Available at: [Link]

• Davis, M. I., et al. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1046–1051. Available at: [Link]

• Kumar, S., et al. (2015). A Novel Quinoline Based Second-generation mTOR Inhibitor that Induces Apoptosis and Disrupts PI3K-Akt-mTOR Signaling in Human Leukemia HL-60 Cells. Anticancer Agents in Medicinal Chemistry, 15(10), 1297-304. Available at: [Link]

• El-Gamal, M. I., et al. (2025). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). ChemMedChem. Available at: [Link]

• Contreras, J. I., et al. (2014). Protocols for Characterization of Cdk5 Kinase Activity. Current Protocols in Neuroscience, 68, 5.29.1–5.29.17. Available at: [Link]

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. Available at: [Link]

• BPS Bioscience. (n.d.). c-Met Kinase Assay Kit. Available at: [Link]

• Bio-protocol. (2024). In vitro ADP-Glo kinase assay. Bio-protocol, 14(10): e4999. Available at: [Link]

• BPS Bioscience. (n.d.). EGFR Kinase Assay Kit. Available at: [Link]

Sources

• 1. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 2. Discovery of 1-(4-(4-propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][1,6]naphthyridin-2(1H)-one as a highly potent, selective Mammalian Target of Rapamycin (mTOR) inhibitor for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. reactionbiology.com [reactionbiology.com]

Technical Notes & Optimization

Technical Support Center: Managing Cytotoxicity of Quinoline Compounds in Cell Culture Assays

Introduction: The Quinoline Challenge

Welcome to the technical support center. As a researcher, you are likely aware that quinoline and its derivatives are a cornerstone of medicinal chemistry, forming the backbone of numerous therapeutic agents, from anticancer to antimalarial drugs.[1][2] However, their potent biological activity is a double-edged sword. In cell culture, these compounds can exhibit significant cytotoxicity, which may be the desired therapeutic effect or a confounding off-target outcome.[3][4]

This guide is designed to provide you, our fellow scientists and drug development professionals, with practical, field-proven insights to navigate the complexities of quinoline cytotoxicity. We will move beyond simple protocols to explain the causality behind experimental choices, empowering you to generate robust, reproducible, and meaningful data.

Section 1: Frequently Asked Questions (FAQs) - First Principles

This section addresses the foundational questions that arise when beginning work with quinoline compounds.

Q1: I have a novel quinoline derivative. Where do I start with concentration ranges for a cytotoxicity assay?

A1: This is a critical first step. Starting too high can obliterate your cell monolayer and provide little information, while starting too low may show no effect.

• Logarithmic Dilution Series: We recommend a broad, logarithmic dose-response curve for the initial screen. A typical range would span from 100 µM down to 1 nM. This wide net is likely to capture the IC50 (half-maximal inhibitory concentration) if it falls within a therapeutically relevant range.

• Reference Compounds: Benchmark your novel compound against a known quinoline derivative with a similar structure or target, if available. For example, if your compound is designed as a topoisomerase inhibitor, you might use camptothecin as a positive control.

• Solubility Limits: The maximum concentration is often dictated by the compound's solubility in your final culture medium. Always determine the solubility limit first to avoid artifacts from compound precipitation.

Q2: My compound is poorly soluble in aqueous media. What is the best practice for solubilization?

A2: Poor solubility is a frequent challenge with aromatic heterocyclic compounds like quinolines.[5][6] Using an appropriate solvent is key, but the solvent itself can be toxic.

• Primary Solvent: Dimethyl sulfoxide (DMSO) is the most common and effective solvent for these compounds.[7] Prepare a high-concentration stock (e.g., 10-100 mM) in 100% DMSO.

• Vehicle Control is Essential: The most critical control in your experiment is the "vehicle control." These are cells treated with the same final concentration of DMSO (or other solvent) as your highest compound concentration. This allows you to subtract any cytotoxic effects of the solvent itself.

• Minimize Final DMSO Concentration: A widely accepted best practice is to keep the final concentration of DMSO in the cell culture medium below 0.5%, and ideally below 0.1%.[8] High concentrations of DMSO can induce cellular stress, differentiation, or direct toxicity, confounding your results.[7]

• Alternative Solvents: If DMSO is problematic, other solvents like ethanol or dimethylformamide (DMF) can be tested, but their tolerated concentrations are typically lower than DMSO's. Always perform a solvent toxicity curve for your specific cell line.

Q3: Which basic cytotoxicity assay should I start with?

A3: The choice of assay depends on the biological question you are asking. For a general screen, assays that measure metabolic activity or membrane integrity are excellent starting points.

Assay Type	Principle	Advantages	Disadvantages
MTT/MTS/WST	Measures mitochondrial reductase activity, an indicator of metabolically active (viable) cells.	Inexpensive, high-throughput, well-established.	Can be affected by compounds that alter cellular metabolism. Some compounds can directly reduce the tetrazolium salt, causing false positives.[8]
LDH Release	Measures the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, into the medium upon cell membrane rupture (necrosis).[8]	Directly measures cell death (necrosis), straightforward.	Less sensitive for detecting apoptosis or cytostatic effects. Timely measurement is crucial.
Resazurin (alamarBlue)	Resazurin (blue, non-fluorescent) is reduced to the highly fluorescent resorufin by viable cells.	Highly sensitive, non-toxic (allowing for kinetic measurements), high-throughput.	Signal can be sensitive to changes in the culture medium's pH and redox state.

For initial screening, we recommend starting with an MTT or Resazurin-based assay due to their simplicity and scalability.

Section 2: Troubleshooting Guide - When Experiments Go Wrong

Problem 1: My quinoline compound precipitates in the cell culture medium upon dilution.

• Causality: Quinolines are often hydrophobic. When a concentrated stock in an organic solvent like DMSO is diluted into the aqueous, high-salt culture medium, the compound can "crash out" of solution. This is a common issue.[5]

• Solutions & Validations:

  • Visual Inspection: Always visually inspect your diluted compound in media (without cells) under a microscope before adding it to your experiment. Look for crystals or amorphous precipitate.

  • Reduce Final Concentration: The most straightforward solution is to lower the highest concentration in your dose-response curve.

  • Use Serum: If your protocol allows, prepare dilutions in serum-containing medium. Serum proteins like albumin can bind to hydrophobic compounds and help keep them in solution.

  • Intermediate Dilution Step: Instead of diluting a 100 mM DMSO stock directly into the medium, perform an intermediate dilution in a mix of DMSO and medium (e.g., 1:1) before the final dilution.

  • Consider Formulation: For persistent issues, formulation strategies using cyclodextrins or other solubilizing agents may be necessary, though this adds complexity to the experimental system.[6]

Problem 2: I'm seeing massive, rapid cell death even at low nanomolar concentrations.

• Causality: While you may have discovered a highly potent compound, this result can also be an artifact of "off-target" toxicity or aggressive chemical behavior.[3][9] Many quinoline scaffolds can generate reactive oxygen species (ROS) or intercalate into DNA, causing rapid, non-specific cell death.[1][10][11]

• Solutions & Validations:

  • Time-Course Experiment: Is the toxicity immediate (within 1-2 hours) or does it develop over a longer period (24-72 hours)? Very rapid toxicity at low concentrations can suggest membrane disruption or another acute, non-specific mechanism.

  • ROS Scavenging: Co-treat cells with your compound and an antioxidant like N-acetylcysteine (NAC). If NAC rescues the cells, it strongly suggests the cytotoxicity is mediated by oxidative stress.[10][12]

  • Assay Interference Check: Perform a cell-free control. Add your compound to culture medium, add your assay reagent (e.g., MTT), and measure the signal. Some quinolines can directly interact with assay reagents, giving a false signal of cell death.[8]

Problem 3: My MTT/MTS results are highly variable and not reproducible.

• Causality: Variability in metabolic assays often stems from inconsistent cell health, plating density, or interference from the compound itself.

• Solutions & Validations:

  • Standardize Cell Seeding: Ensure you have a homogenous single-cell suspension before plating. Edge effects in multi-well plates are common; consider not using the outermost wells for data collection.

  • Check for Contamination: Low-level microbial contamination can alter medium pH and affect cell metabolism, leading to erratic results.

  • Incubation Time: Ensure the incubation time with the MTT reagent is consistent across all plates and experiments. The signal develops over time, so reading plates at different points will introduce variability.

  • Confirm with a Secondary Assay: If results remain variable, validate your findings with an orthogonal assay that uses a different mechanism, such as an LDH release assay for membrane integrity or a direct cell counting method (e.g., Trypan Blue exclusion).

Section 3: Experimental Protocols & Workflows

Workflow for Assessing and Characterizing Cytotoxicity

This workflow provides a logical progression from initial screening to mechanistic investigation.

Caption: Potential mechanisms of quinoline-induced cytotoxicity.

• DNA Damage: Many planar aromatic structures like quinoline can intercalate between DNA base pairs or inhibit topoisomerase enzymes, leading to DNA strand breaks and cell cycle arrest. [1][13]* Oxidative Stress: Quinolines can interfere with the mitochondrial electron transport chain or redox cycle, leading to the production of reactive oxygen species (ROS). [10][11]Excessive ROS damages lipids, proteins, and DNA, ultimately triggering cell death. * Kinase Inhibition: The quinoline scaffold is common in kinase inhibitors. Off-target inhibition of essential kinases that regulate cell survival and proliferation can lead to cytotoxicity. [3] By using specific inhibitors, measuring ROS production, or assessing markers of DNA damage, you can dissect the specific pathway engaged by your compound, adding significant value to your research.

References

• Bala, S., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry.

• MDPI. (2018). Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety. [Link]

• Al-Ostath, A., et al. (2024). Investigating the Anti-inflammatory Effect of Quinoline Derivative...Loaded Soluble Starch Nanoparticles. PubMed Central. [Link]

• An, J., et al. (2016). The critical role of oxidative stress in the toxicity and metabolism of quinoxaline 1,4-di-N-oxides in vitro and in vivo. PubMed. [Link]

• Khan, I., et al. (2024). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. PubMed Central. [Link]

• Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. [Link]

• Lin, L., et al. (2020). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. [Link]

• Lin, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. bioRxiv. [Link]

• Cyagen. (2025). DMSO as a Cryoprotectant in Cell Culture: Uses, Toxicity, and Best Practices. [Link]

• Basir, Y. J., et al. (2021). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. PubMed Central. [Link]

• Dalton Transactions. (2022). Synthesis, structure, properties, and cytotoxicity of a (quinoline)RuCp+ complex. [Link]

• Shlomovitz, I., et al. (2018). Distinguishing Necroptosis from Apoptosis. PubMed. [Link]

• Braidy, N., et al. (2013). Quinolinic Acid: Neurotoxin or Oxidative Stress Modulator?. MDPI. [Link]

• Riss, T. L., et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. PubMed Central. [Link]

• Hernandez-Onofre, L., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. PubMed Central. [Link]

• Semantic Scholar. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and It's Derivatives. [Link]

• BMG Labtech. (2025). Cytotoxicity Assays – what your cells don't like. [Link]

• Al-Ostath, A., et al. (2024). Investigating the Anti-inflammatory Effect of Quinoline Derivative...Loaded Soluble Starch Nanoparticles against Methotrexate-induced Inflammation. PubMed Central. [Link]

• RSC Publishing. (2025). Quinoline analogs: multifaceted heterocyclic compounds with varied synthetic strategies and potent antitubercular properties. [Link]

• MDPI. (2022). Synthesis and Preliminary Evaluation of the Cytotoxicity of Potential Metabolites of Quinoline Glycoconjugates. [Link]

• Canadian Science Publishing. (2018). Role of 7-chloro-4-(phenylselanyl) quinoline in the treatment of oxaliplatin-induced hepatic toxicity in mice. [Link]

• ACS Publications. (2015). Soluble Sugar-Based Quinoline Derivatives as New Antioxidant Modulators of Metal-Induced Amyloid Aggregation. [Link]

• RSC Publishing. (2024). Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. [Link]

• Semantic Scholar. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and It's Derivatives. [Link]

• ResearchGate. (2023). (PDF) Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. [Link]

• YouTube. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. [Link]

• MDPI. (2025). Quinoline Quest: Kynurenic Acid Strategies for Next-Generation Therapeutics via Rational Drug Design. [Link]

Sources

• 1. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 2. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quinoline analogs: multifaceted heterocyclic compounds with varied synthetic strategies and potent antitubercular properties - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08362H [pubs.rsc.org]
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• 6. Investigating the Anti-inflammatory Effect of Quinoline Derivative: N1-(5-methyl-5H-indolo[2,3-b]quinolin-11-yl)benzene-1,4-diamine Hydrochloride Loaded Soluble Starch Nanoparticles Against Methotrexate-induced Inflammation in Experimental Model - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. mdpi.com [mdpi.com]
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• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Enhancing the Aqueous Solubility of Trifluoromethylphenyl Compounds for Bioassays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the solubility challenges of trifluoromethylphenyl-containing compounds in biological assays. The trifluoromethyl (-CF3) group is a valuable moiety in medicinal chemistry, often enhancing metabolic stability and binding affinity.[1][2][3] However, its high lipophilicity frequently results in poor aqueous solubility, a significant hurdle for accurate bioassay performance.[1][4]

Low compound solubility can lead to a host of problems, including underestimated biological activity, high data variability, and inaccurate structure-activity relationships (SAR).[5][6][7] This guide is designed to provide you with the strategic framework and practical protocols to overcome these challenges, ensuring the integrity and reliability of your experimental data.

Part 1: Troubleshooting Guide

This section is structured to guide you through a logical progression of solubility enhancement strategies, from initial observations of precipitation to advanced formulation techniques.

Issue 1: My compound, dissolved in DMSO, precipitates immediately upon dilution into my aqueous assay buffer.

This is a classic and frequent problem. It occurs because while your compound is soluble in the organic stock solvent (typically 100% DMSO), it crashes out when the solvent environment abruptly changes to a predominantly aqueous one.[8] This is often a reflection of low kinetic solubility.[9]

Root Cause Analysis & Immediate Actions:

• Assess the Final DMSO Concentration: Many biological systems are sensitive to DMSO. A common practice is to keep the final concentration at or below 0.5-1%. However, for some lipophilic compounds, this may not be sufficient to maintain solubility.

• Decrease the Compound's Final Concentration: The most straightforward, albeit not always feasible, solution is to lower the final concentration of the compound in the assay to a level below its aqueous solubility limit.

• Optimize the Dilution Protocol: The method of dilution matters. Rapidly injecting a small volume of concentrated DMSO stock into a large volume of buffer can create localized high concentrations, inducing precipitation.

Workflow for Optimizing Dilution:

Caption: A workflow for immediate actions upon observing compound precipitation.

Detailed Protocol: Optimized Serial Dilution

• Prepare a High-Concentration Stock: Create a 10-30 mM stock solution of your trifluoromethylphenyl compound in 100% DMSO. Ensure it is fully dissolved, using gentle warming or sonication if necessary.[6]

• Create an Intermediate Dilution Plate: Instead of diluting directly from the 10 mM stock into the final assay buffer, perform an intermediate dilution step. For example, dilute your stock solution in 100% DMSO to create a range of concentrations that are 100x your final desired concentrations.

• Aliquot the Intermediate Dilutions: Add a small volume (e.g., 1 µL) of the 100x intermediate DMSO solutions to your empty assay wells.

• Add Assay Buffer: Add the aqueous assay buffer (e.g., 99 µL) to the wells containing the DMSO.

• Mix Immediately: Immediately after adding the buffer, mix the plate thoroughly on a plate shaker for 1-2 minutes. This rapid and efficient mixing helps to prevent the formation of localized high concentrations that can lead to precipitation.

Issue 2: Even with optimized dilution, my compound's solubility is too low for the desired concentration range in the bioassay.

If basic protocol adjustments are insufficient, the next step is to modify the composition of your assay buffer to be more "hospitable" to your lipophilic compound. This typically involves using co-solvents or adjusting the pH.

Strategy A: Employing Co-solvents

Co-solvents are organic solvents that are miscible with water and can increase the solubility of hydrophobic compounds when added to the aqueous assay buffer.[10]

Causality: Co-solvents work by reducing the overall polarity of the solvent system (the assay buffer), making it more favorable for the lipophilic trifluoromethylphenyl compound to remain in solution.

Co-solvent	Typical Starting Concentration	Pros	Cons & Considerations
Ethanol	1-5% (v/v)	Biologically compatible at low concentrations; readily available.	Can affect enzyme activity or cell viability at higher concentrations.
Polyethylene Glycol (PEG 300/400)	1-10% (v/v)	Generally low toxicity; effective for many compounds.[11]	Can increase the viscosity of the solution; potential for protein destabilization.
Glycerol	1-10% (v/v)	Known to be protein-stabilizing.[11]	High viscosity can interfere with liquid handling and assay kinetics.
N,N-Dimethylformamide (DMF)	0.5-2% (v/v)	Strong solubilizing agent.	Higher potential for cellular toxicity compared to other options.

Experimental Protocol: Co-solvent Screening

• Prepare Co-solvent Stocks: Prepare your assay buffer containing a range of concentrations for each co-solvent you wish to test (e.g., 1%, 2%, 5%, 10% of PEG 400).

• Run a "Solvent Tolerance" Control: Before testing your compound, it is critical to determine the effect of the co-solvent on your assay system (e.g., cells, enzyme). Run a control experiment with the co-solvent and no compound to ensure it does not interfere with the assay readout or cause toxicity.

• Test Compound Solubility: Using your optimized dilution protocol, add your compound to the buffers containing the different co-solvents.

• Assess Solubility: Visually inspect for precipitation. For a more quantitative measure, you can use nephelometry (light scattering) or filter the solutions and measure the concentration of the soluble compound via HPLC-UV or LC-MS.

Strategy B: pH Modification

For trifluoromethylphenyl compounds that contain ionizable functional groups (e.g., carboxylic acids, amines), adjusting the pH of the assay buffer can dramatically increase solubility.[12][13]

Causality: The trifluoromethyl group is a strong electron-withdrawing group, which can lower the pKa of nearby acidic or basic centers.[14] By adjusting the pH of the buffer to be approximately 2 units above the pKa for an acidic group or 2 units below the pKa for a basic group, you can ensure the compound is in its more soluble, ionized (charged) form.

Experimental Protocol: pH Optimization

• Determine or Predict pKa: If the pKa of your compound is unknown, use computational software (e.g., ChemAxon, Schrödinger) to predict it.

• Prepare a Range of Buffers: Prepare your assay buffer at several different pH values around the predicted pKa (e.g., if the predicted pKa of an amine is 7.5, test buffers at pH 5.5, 6.0, 6.5, and 7.0).

• Run a "pH Tolerance" Control: As with co-solvents, you must verify that your biological assay is stable and functional at the tested pH values.

• Measure Solubility: Assess the solubility of your compound in each buffer. For example, a compound with a basic amine will be significantly more soluble at a lower pH where it is protonated and charged.

Issue 3: Co-solvents and pH adjustments are not viable due to assay constraints or do not provide sufficient solubility.

When the above methods are not an option, the use of specialized formulating agents, known as excipients, can provide a powerful solution. Cyclodextrins are the most common and effective in a research setting.[15]

Strategy: Utilizing Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity.[16] They can encapsulate poorly soluble "guest" molecules, like your trifluoromethylphenyl compound, forming an inclusion complex that is water-soluble.[17][18]

Caption: Encapsulation of a hydrophobic molecule by a cyclodextrin.

Commonly Used Cyclodextrins in Research:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Very high aqueous solubility and low toxicity, making it a popular choice.[15]

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): Also has high solubility and is well-tolerated.[15]

Experimental Protocol: Solubilization with HP-β-CD

• Prepare HP-β-CD Stock Solution: Prepare a concentrated stock solution of HP-β-CD (e.g., 40% w/v) in your assay buffer.

• Determine Optimal Compound:CD Ratio:

  • Prepare a series of aqueous solutions with varying concentrations of HP-β-CD (e.g., 0.5%, 1%, 2%, 5%).

  • Add an excess amount of your solid compound to each solution.

  • Equilibrate the samples by shaking or rotating for 24-48 hours at a controlled temperature to achieve thermodynamic solubility.

  • Filter the samples through a 0.22 µm filter to remove undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using HPLC-UV or LC-MS. This will reveal the concentration of HP-β-CD that provides the maximum solubility enhancement.

• Assay Implementation: Once the optimal concentration is known, include that amount of HP-β-CD in your final assay buffer. Remember to run a control to ensure the cyclodextrin itself does not interfere with your assay.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the difference between kinetic and thermodynamic solubility, and why does it matter?

• Thermodynamic solubility is the true equilibrium solubility of a compound in a solvent at a given temperature and pressure.[19] It is measured by allowing an excess of the solid compound to equilibrate with the solvent over a long period (e.g., 24-48 hours).[20] This value is crucial for later-stage development and formulation.[20]

• Kinetic solubility is measured by dissolving the compound in an organic solvent (like DMSO) first and then adding it to an aqueous buffer.[9][21] The measured solubility is the point at which the compound precipitates from this supersaturated solution. This is more relevant for high-throughput screening (HTS) and early discovery, as it mimics how compounds are typically handled in bioassays.[9]

• Why it matters: A compound might have acceptable kinetic solubility but poor thermodynamic solubility. This means it might stay in solution long enough for a quick enzyme assay but could precipitate over the longer incubation times required for cell-based assays. Understanding this distinction helps in choosing the right assay conditions and troubleshooting precipitation issues.[9][19]

Q2: My DMSO stock solution looks cloudy or has visible crystals, especially after being stored in the freezer. What should I do?

This indicates that your compound is precipitating out of the DMSO stock, which will lead to inaccurate concentrations in your assays.[6] This can be caused by several factors:

• Low DMSO Solubility: 10-20% of compounds in corporate collections have poor solubility even in DMSO at high concentrations (10-30 mM).[6]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing DMSO stocks can promote precipitation.[22]

• Water Absorption: DMSO is hygroscopic and will absorb moisture from the air. This reduces its solvating power for lipophilic compounds.[22]

Best Practices for DMSO Stocks:

• Warm the Solution: Before use, gently warm the vial to room temperature and vortex thoroughly to try and redissolve the precipitate. Visually inspect to ensure it is a clear solution.

• Sonication: Use a bath sonicator for 5-10 minutes to aid redissolution.

• Aliquot: Prepare smaller, single-use aliquots of your stock solutions to minimize freeze-thaw cycles.

• Store Properly: Store DMSO stocks in tightly sealed vials with desiccant to minimize water absorption.

Q3: Can I just increase the final DMSO concentration in my assay to 5% or 10% to solve my solubility problem?

While this might solve the solubility issue, it is likely to create a new problem: assay interference. High concentrations of DMSO can:

• Denature proteins or inhibit enzymes.

• Be toxic to cells, affecting viability and membrane integrity.

• Directly interfere with the assay signal (e.g., fluorescence quenching).

It is imperative to run a solvent tolerance study to determine the maximum percentage of DMSO your specific assay can tolerate without affecting the results.[7] For most cell-based assays, this limit is around 0.5%.

Q4: Are there any structural modifications I can suggest to our chemists to improve the solubility of a promising trifluoromethylphenyl lead compound?

Yes. While formulation strategies are useful, improving the intrinsic properties of the molecule is often the best long-term solution.[11] Suggestions include:

• Introduce Polar Functional Groups: Adding ionizable groups (amines, carboxylic acids) or hydrogen bond donors/acceptors (hydroxyls, amides) at positions on the molecule that do not disrupt binding to the target can significantly increase aqueous solubility.

• Disrupt Crystal Packing: Modifying the structure to reduce planarity or symmetry can lower the crystal lattice energy, making the compound easier to dissolve.[11] This could involve introducing a chiral center or a non-planar substituent.

References

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: Strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. [Link]

• Dandela, R., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules, 27(23), 8274. [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed. [Link]

• Kerns, E. H., & Di, L. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. ResearchGate. [Link]

• Request PDF. (2025). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. ResearchGate. [Link]

• Hovione. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

• American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Link]

• Onoue, S., et al. (2014). Microenvironmental pH-modification to improve dissolution behavior and oral absorption for drugs with pH-dependent solubility. Expert Opinion on Drug Delivery, 11(4), 523-534. [Link]

• ResearchGate. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? [Link]

• Marques, M. N., & Magalhães, M. J. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(9), 3009. [Link]

• Popa, G., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(6), 725. [Link]

• Kaur, A., et al. (2016). Cyclodextrins: An excipient tool in drug delivery. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. [Link]

• National Center for Biotechnology Information. (2020). Strategies of solubility enhancement and perspectives in solubility measurements of pharmaceutical compounds. [Link]

• MDPI. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ResearchGate. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. [Link]

• PubMed. (2014). Microenvironmental pH-modification to improve dissolution behavior and oral absorption for drugs with pH-dependent solubility. [Link]

• ResearchGate. (2025). Optimizing solubility: Kinetic versus thermodynamic solubility temptations and risks. ResearchGate. [Link]

• Ziath. (n.d.). Samples in DMSO: What an end user needs to know. [Link]

• LinkedIn. (2024). Enhancing solubility and stability of poorly soluble drugs. [Link]

• Pharmaceutical Technology. (n.d.). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. [Link]

• Viljoen, J. M., et al. (2020). The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability. Pharmaceutics, 12(5), 393. [Link]

• Sygnature Discovery. (n.d.). Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. [Link]

• YouTube. (2025). Solution-making strategies & practical advice. [Link]

• ACS Publications. (n.d.). Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. [Link]

• ResearchGate. (2025). Trifluoromethyl group as a pharmacophore: Effect of replacing a CF3 group on binding and agonist activity of a glucocorticoid receptor ligand. ResearchGate. [Link]

• MDPI. (2026). MHY498 Nanosuspensions for Improved Topical Drug Delivery: Understanding of Its Solubility Behavior in DEGME + Water Mixtures and Preparation of Nanosuspension Using Box–Behnken Design. [Link]

• MDPI. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. [Link]

• Drug Development & Delivery. (n.d.). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. [Link]

• National Center for Biotechnology Information. (n.d.). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. [Link]

• AWS. (n.d.). Supporting Information. [Link]

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Reducing reaction time and temperature in quinoline synthesis

Welcome to the technical support center for quinoline synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists dedicated to advancing the synthesis of this critical heterocyclic scaffold. Traditional methods for synthesizing quinolines, such as the Skraup or Friedländer reactions, often necessitate harsh conditions, high temperatures, and long reaction times, leading to side reactions and purification challenges.[1][2]

This document provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experimental work, focusing on modern techniques to reduce reaction times and temperatures. We will explore the causality behind experimental choices, offering field-proven insights to enhance reaction efficiency, yield, and sustainability.

Section 1: Troubleshooting Common Synthesis Challenges

This section addresses prevalent issues in both classical and modern quinoline synthesis, offering actionable solutions grounded in chemical principles.

Frequently Asked Questions (FAQs)

Q1: My Skraup synthesis is dangerously exothermic and produces significant tar. How can I improve this?

A1: The Skraup synthesis is notoriously vigorous due to the use of concentrated sulfuric acid and a strong oxidizing agent with glycerol, which dehydrates to the reactive acrolein intermediate.[3][4] The harsh acidic conditions can lead to polymerization and charring of the organic materials, resulting in tar formation.[5]

Troubleshooting Steps:

• Introduce a Moderator: The addition of ferrous sulfate (FeSO₄) or boric acid is a classic technique to moderate the reaction's exothermicity, ensuring a more controlled energy release.[3][5]

• Controlled Reagent Addition: Add the sulfuric acid slowly in portions while cooling the reaction vessel in an ice bath. This prevents a rapid temperature spike.

• Alternative Energy Sources: Microwave irradiation offers a significant advantage by providing rapid and uniform heating, which can drastically reduce the reaction time from hours to minutes.[2][6] This minimizes the time reactants are exposed to harsh conditions, thereby reducing tar formation. Combining microwave heating with a sulfonic acid ionic liquid instead of sulfuric acid can further improve yields and eliminate the need for an external oxidant.[2][6]

Q2: I'm observing low yields and significant polymer formation in my Doebner-von Miller reaction. What is the cause and how can it be mitigated?

A2: The Doebner-von Miller reaction, which synthesizes quinolines from anilines and α,β-unsaturated carbonyl compounds, often suffers from polymerization of the carbonyl reactant under strong acid catalysis.[7] This is a primary cause of low yields.

Causality & Solution:

The core issue is the uncontrolled acid-catalyzed self-polymerization of the α,β-unsaturated aldehyde or ketone. To circumvent this, modern approaches focus on milder reaction conditions and more efficient catalytic systems.

• Catalyst Optimization: Shifting from harsh mineral acids to Lewis acids or solid-supported acid catalysts can promote the desired cyclization pathway while minimizing polymerization.

• Flow Chemistry: Performing the reaction in a continuous flow reactor provides superior control over temperature and residence time. This minimizes the duration that intermediates are exposed to conditions that favor polymerization, often leading to cleaner reactions and higher yields.[7]

Q3: My Friedländer synthesis with an unsymmetrical ketone is producing a mixture of regioisomers. How can I improve selectivity?

A3: Regioselectivity is a well-documented challenge in the Friedländer synthesis when an unsymmetrical ketone provides two different α-methylene groups for the initial condensation with the 2-aminoaryl aldehyde or ketone.[8] The reaction can proceed via two different enolates or enamines, leading to isomeric products.

Strategies for Control:

• Catalyst Selection: The choice of catalyst is critical. While the reaction can be catalyzed by both Brønsted and Lewis acids, specific catalysts can influence the regiochemical outcome.[8][9] For instance, using amine catalysts or specific ionic liquids has been shown to favor the formation of one regioisomer.[8]

• Reaction Conditions: Systematically optimizing the solvent and temperature can influence the kinetic vs. thermodynamic control of the reaction, thereby favoring one isomer.

• Substrate Modification: While more synthetically intensive, pre-installing a directing group on the ketone can force the reaction to proceed through a specific pathway, ensuring the formation of a single regioisomer.[8]

Section 2: Accelerating Reactions with Modern Energy Sources

Harnessing alternative energy sources like microwave irradiation and ultrasound can dramatically reduce reaction times and temperatures, aligning with the principles of green chemistry.

Microwave-Assisted Synthesis: FAQs

Q1: What are the primary advantages of using microwave irradiation for quinoline synthesis?

A1: Microwave-assisted organic synthesis (MAOS) utilizes the ability of polar molecules to generate heat rapidly and efficiently when subjected to microwave irradiation. The main benefits include:

• Drastically Reduced Reaction Times: Reactions that take several hours under conventional heating can often be completed in minutes.[10]

• Higher Yields and Purity: The rapid heating minimizes the formation of byproducts that often result from prolonged exposure to high temperatures.[10]

• Improved Energy Efficiency: Microwaves heat the reaction mixture directly, avoiding the need to heat the entire apparatus, making it a more energy-conscious approach.[11]

Q2: Can I use a standard kitchen microwave for chemical synthesis?

A2: It is strongly discouraged and unsafe. Domestic microwave ovens lack the necessary controls for temperature and pressure, which is critical when working with volatile and often flammable organic solvents.[10] This can lead to poor reproducibility and significant safety hazards. Always use a dedicated scientific microwave reactor designed with appropriate safety features for chemical synthesis.

Ultrasound-Promoted Synthesis: FAQs

Q1: How does ultrasound promote quinoline synthesis at lower temperatures?

A1: Ultrasound promotes reactions through the phenomenon of acoustic cavitation: the formation, growth, and implosive collapse of bubbles in a liquid. This collapse generates localized hot spots with extremely high temperatures and pressures, creating immense energy for chemical reactions to occur, while the bulk solution remains at or near room temperature.[12][13] This method often enhances mass transfer and reaction rates.

Q2: What types of quinoline syntheses are most amenable to ultrasound?

A2: Ultrasound has been effectively used to promote condensations, particularly in aqueous media or with the use of basic ionic liquids (BILs).[12][13] For example, the condensation of isatin with ketones to form quinolines can be efficiently catalyzed by a BIL under ultrasonic irradiation at room temperature, offering a green and high-yielding procedure.[13] This approach is particularly advantageous for reactions that are sluggish under conventional, low-temperature conditions.

Section 3: Catalysis and Solvent-Free Approaches

The selection of an appropriate catalyst and the elimination of volatile organic solvents are cornerstone strategies for efficient and environmentally benign quinoline synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the benefits of performing a quinoline synthesis under solvent-free conditions?

A1: Solvent-free, or "neat," reactions offer several compelling advantages:

• Green Chemistry: It reduces or eliminates the use of hazardous and volatile organic solvents, minimizing chemical waste.[14][15]

• Increased Reaction Rate: Higher reactant concentration often leads to faster reaction rates.

• Simplified Workup: Eliminating the solvent simplifies product isolation and purification. Solvent-free conditions are often paired with microwave irradiation, which can lead to remarkably fast and clean reactions.[15] For example, substituted quinolines can be synthesized efficiently in a one-pot reaction from o-nitrobenzaldehyde and enolizable ketones using SnCl₂·2H₂O as a reductant under solvent-free microwave conditions.[15]

Q2: My Combes synthesis yield is poor. What catalyst and condition adjustments can I make?

A2: The Combes synthesis involves the acid-catalyzed reaction of an aniline with a β-diketone.[16] Low yields can often be attributed to incomplete cyclization or side reactions.

• Catalyst Choice: While sulfuric acid is traditional, it can be harsh.[16] Polyphosphoric acid (PPA) or its esters (PPE) are often more effective dehydrating agents and catalysts for the cyclization step.[8]

• Steric Considerations: The rate-determining step is often the electrophilic aromatic annulation. Significant steric hindrance on either the aniline or the β-diketone can impede this step and lower the yield.[8] If possible, selecting less hindered starting materials may be beneficial.

Visualization of Key Processes

To better assist in troubleshooting and experimental design, the following diagrams illustrate a logical workflow and a key reaction mechanism.

Caption: Troubleshooting workflow for optimizing quinoline synthesis.

Caption: Generalized mechanism of the catalyzed Friedländer synthesis.

Section 4: Data Summary & Experimental Protocols

For direct comparison, the following table summarizes typical conditions for various quinoline synthesis methods.

Synthesis Method	Catalyst / Conditions	Typical Temperature	Typical Time	Advantage	Reference
Conventional Skraup	H₂SO₄, Nitrobenzene	>100 °C	4-8 hours	Inexpensive reagents	[3][7]
Conventional Friedländer	Acid or Base	80-150 °C	2-24 hours	Versatile	[9][17]
Microwave-Assisted	Ionic Liquid, Solvent-Free	100-200 °C	5-30 minutes	Rapid, High Yield	[2][6][10]
Ultrasound-Promoted	Basic Ionic Liquid, H₂O	Room Temp. - 40 °C	1-3 hours	Green, Mild Conditions	[12][13]
Nanocatalyzed (Fe₃O₄)	Fe₃O₄@SiO₂-TFA, Solvent-Free	100 °C	1-2 hours	Recyclable Catalyst	[1]

Representative Protocol: Microwave-Assisted, Solvent-Free Friedländer Synthesis

This protocol provides a detailed, step-by-step methodology for a modern, efficient quinoline synthesis.

Objective: To synthesize a 2,4-disubstituted quinoline from a 2-aminoaryl ketone and a β-diketone under microwave-assisted, solvent-free conditions.

Materials:

• 2-Aminoacetophenone (1.0 mmol)

• Ethyl acetoacetate (1.1 mmol)

• Catalyst: p-Toluenesulfonic acid (p-TSA) (0.1 mmol)

• 10 mL microwave process vial with a magnetic stir bar

• Dedicated scientific microwave reactor

Procedure:

• Vessel Preparation: To the 10 mL microwave process vial, add 2-aminoacetophenone (135 mg, 1.0 mmol), ethyl acetoacetate (143 mg, 1.1 mmol), and p-TSA (17 mg, 0.1 mmol).

• Sealing: Securely cap the vessel. Note: Ensure the cap is properly sealed to withstand the pressure generated during the reaction.

• Microwave Irradiation: Place the vial inside the cavity of the microwave reactor. Set the reaction parameters as follows:

  • Temperature: 120 °C (use a ramp time of 2 minutes)

  • Hold Time: 10 minutes

  • Stirring: On (medium speed)

  • Power: Dynamic (reactor will adjust power to maintain target temperature)

• Cooling: After the irradiation is complete, allow the vessel to cool to room temperature (typically below 50 °C) using the reactor's compressed air cooling system before handling.

• Workup and Isolation:

  • Open the vial and add 10 mL of ethyl acetate to dissolve the crude mixture.

  • Transfer the solution to a separatory funnel and wash with 10 mL of saturated sodium bicarbonate solution to neutralize the acid catalyst.

  • Wash with 10 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure substituted quinoline.

References

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
• Anonymous. (n.d.).
• ACS Omega. (2024). Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• Weyesa, A., & Mulugeta, E. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central.
• Ramann, G. A., & Cowen, B. J. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 986.

• Taylor & Francis Online. (n.d.). A review on synthetic investigation for quinoline- recent green approaches. Retrieved from [Link]

• Ramann, G. A., & Cowen, B. J. (2016). Recent Advances in Metal-Free Quinoline Synthesis. PMC - NIH.

• Slideshare. (n.d.). synthesis of quinoline derivatives and its applications. Retrieved from [Link]

• ACS Publications. (2017). Microwave-Assisted Synthesis of Diversely Substituted Quinoline-Based Dihydropyridopyrimidine and Dihydropyrazolopyridine Hybrids.
• BenchChem. (2025).
• Organic Chemistry Portal. (2010).
• ResearchGate. (2025). Ultrasound promoted synthesis of quinolines using basic ionic liquids in aqueous media as a green procedure.
• BenchChem. (2025). Overcoming challenges in the synthesis of substituted quinolines.
• Revue Roumaine de Chimie. (2024).

• PubMed. (n.d.). Ultrasound promoted synthesis of quinolines using basic ionic liquids in aqueous media as a green procedure. Retrieved from [Link]

• ResearchGate. (2025). A Simple, Efficient and Solvent-free Reaction for the Synthesis of Quinolines Using Caesium Iodide.
• BenchChem. (2025).

• Indian Academy of Sciences. (n.d.). An efficient synthesis of quinolines under solvent-free conditions. Retrieved from [Link]

• PubMed Central. (n.d.). Advances in polymer based Friedlander quinoline synthesis.
• RSC Publishing. (n.d.). Microwave-assisted synthesis and in vitro and in silico studies of pyrano[3,2-c]quinoline-3-carboxylates as dual acting anti-cancer and anti-microbial agents and potential topoisomerase II and DNA-gyrase inhibitors.
• Semantic Scholar. (2012). One-pot solvent-free synthesis of quinolines by C–H activation/C–C Bond formation catalyzed by recyclable iron(III)
• Frontiers. (n.d.). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview.
• ResearchGate. (2024). Shaking Up the Friedländer Reaction: Rapid, Scalable Mechanochemical Synthesis of Polyaryl‐Substituted Quinolines | Request PDF.
• RSC Publishing. (n.d.).
• Ingenta Connect. (2021). Ultrasound-promoted Green Synthesis of pyrido[2,1-a]isoquinoline Derivatives and Studies on their Antioxidant Activity.
• PubMed. (2012).

• Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

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Technical Support Center: Strategies for Scaling Up the Synthesis of Quinoline Trifluoromethyl Alcohols

Welcome to the technical support center dedicated to the synthesis of quinoline trifluoromethyl alcohols. This guide is designed for researchers, chemists, and process development professionals who are transitioning these critical syntheses from the bench to a larger scale. As compounds that merge the biologically significant quinoline scaffold with the unique properties of a trifluoromethyl alcohol group, they are of high interest in medicinal chemistry and materials science.[1][2]

However, scaling up their synthesis presents unique challenges, from managing highly exothermic reactions to handling specialized fluorinating agents. This document provides practical, field-proven insights in a question-and-answer format to help you navigate these complexities, optimize your processes, and ensure a safe, efficient scale-up.

Part 1: Frequently Asked Questions (FAQs) for Strategic Scale-Up

This section addresses high-level strategic decisions that researchers face when planning to scale up their synthesis.

Q1: What are the primary challenges when moving from bench-scale (mg) to pilot-scale (kg) synthesis of quinoline trifluoromethyl alcohols?

A1: The transition from bench to pilot scale introduces several critical challenges that are often not apparent at the milligram level. These can be categorized as follows:

• Thermal Management: Many classical quinoline syntheses, such as the Skraup or Doebner-von Miller reactions, are notoriously exothermic.[3] What is easily controlled in a small flask with an ice bath can become a serious thermal runaway risk in a large reactor. Poor heat dissipation can lead to side reactions, tar formation, and unsafe operating conditions.

• Mass Transfer & Mixing: In heterogeneous reactions or reactions with viscous phases, inefficient stirring in large reactors can lead to localized "hot spots" or areas of high reactant concentration, causing inconsistent product quality and the formation of impurities.

• Reagent Handling & Stoichiometry: Handling large quantities of hazardous or gaseous reagents, such as trifluoromethane or electrophilic trifluoromethylating agents, requires specialized equipment and safety protocols.[4][5] Ensuring accurate stoichiometry with gaseous reagents, which may have limited solubility in the reaction solvent, becomes significantly more complex at scale.[6]

• Work-up and Purification: Methods that are convenient at the lab scale, like chromatography, are often impractical or prohibitively expensive for multi-kilogram production. Scale-up requires robust and scalable purification methods such as crystallization, distillation, or liquid-liquid extraction. Removing persistent impurities from fluorinated compounds can be particularly challenging.

Q2: How do I choose between a classical quinoline synthesis (e.g., Skraup, Friedländer) and a modern transition-metal-catalyzed approach for scale-up?

A2: This is a crucial decision that balances cost, efficiency, and environmental impact.

• Classical Methods (Skraup, Doebner-von Miller, Friedländer):

  • Pros: These methods often use cheap, readily available starting materials (anilines, glycerol, aldehydes).[7][8] They are well-established and understood.

  • Cons: They typically require harsh conditions (strong acids, high temperatures), which can lead to significant tar formation and low yields.[3][8] The functional group tolerance is often poor, limiting the complexity of the substrates. The waste streams generated are also a significant concern.

• Modern Catalytic Methods (Cu, Co, Ni, Pd-catalyzed):

  • Pros: These reactions generally proceed under much milder conditions, offering higher yields, better regioselectivity, and excellent functional group tolerance.[9][10][11] This allows for the synthesis of more complex and highly functionalized quinolines.

  • Cons: The catalysts can be expensive, and trace metal contamination in the final product is a major concern, especially for pharmaceutical applications, requiring dedicated purification steps for removal. Catalyst deactivation can also be an issue at scale.

Recommendation for Scale-Up: For active pharmaceutical ingredient (API) synthesis, modern catalytic methods are often preferred due to their cleaner reaction profiles and higher efficiency, despite the initial catalyst cost. The investment in catalyst and subsequent removal processes is often offset by higher yields, reduced waste, and a more reliable process.

Part 2: Troubleshooting Guide for Synthesis & Scale-Up

This section tackles specific problems you may encounter during your experiments.

Sub-Section 2.1: The Quinoline Core Synthesis

Q3: My Doebner-von Miller reaction is producing a low yield of the desired quinoline and a large amount of intractable tar. What's happening and how can I fix it?

A3: This is a classic problem. The root cause is the polymerization of the α,β-unsaturated aldehyde or ketone intermediate, which is catalyzed by the strong acid conditions.[3]

Causality: Under harsh acidic and thermal conditions, the intermediates are prone to self-condensation and other side reactions faster than the desired cyclization, leading to the formation of high-molecular-weight polymeric material.

Troubleshooting Steps:

• Control the Temperature: The reaction is highly exothermic. Ensure you have adequate cooling capacity. Add the acid slowly to a chilled mixture of the other reactants. Maintain the lowest possible temperature that allows the reaction to proceed at a reasonable rate.

• Use a Moderator: Adding ferrous sulfate (FeSO₄) can moderate the reaction's vigor and reduce charring.[3]

• Optimize Acid Catalyst: While strong acids like H₂SO₄ or HCl are traditional, investigate whether a milder Lewis acid or a solid-supported acid catalyst could promote the cyclization with fewer side reactions. Heterogeneous catalysts can also simplify purification.[12]

• Consider an Alternative Synthesis: If tarring remains uncontrollable, the Doebner-von Miller reaction may not be suitable for your specific substrate at scale. A Combes or Friedländer synthesis, which can sometimes be run under milder conditions, might be a better alternative.[13]

Q4: I am attempting a Friedel-Crafts reaction to build the quinoline system, but the reaction is failing. Why?

A4: Friedel-Crafts reactions are generally incompatible with quinoline and other nitrogen-containing heterocycles.

Causality: The nitrogen atom in the quinoline ring is a Lewis base. The Friedel-Crafts reaction requires a strong Lewis acid catalyst (e.g., AlCl₃). The nitrogen atom will preferentially coordinate with the Lewis acid catalyst, effectively neutralizing it.[14] This prevents the catalyst from activating the alkyl/acyl halide, thus halting the reaction. The resulting positively charged quinoline-catalyst complex is also highly deactivated towards electrophilic attack.

Solutions:

• Protect the Nitrogen: This is not a viable strategy as the conditions to remove the protecting group are often harsh.

• Change Your Strategy: Do not use a Friedel-Crafts reaction on a pre-formed quinoline ring. Instead, perform the Friedel-Crafts reaction on a suitable precursor (e.g., an aniline derivative) first, and then construct the quinoline ring in a subsequent step. This is a fundamental principle of retrosynthesis for this class of compounds.

Sub-Section 2.2: Introducing the Trifluoromethyl Alcohol Moiety

Q5: My yield is low for the base-catalyzed C-H functionalization of 2-methylquinoline with a trifluoromethyl ketone. What are the critical parameters to optimize?

A5: This reaction, which forms the C-C bond between the quinoline and the trifluoromethyl alcohol precursor, is highly sensitive to the base, solvent, and temperature.[2] The key is to efficiently generate the nucleophilic carbanion from the methylquinoline without promoting side reactions.

Troubleshooting Workflow:

Continuous Flow Setup for Gas-Liquid Reactions

A back pressure regulator (BPR) is essential to maintain pressure in the system, which increases the solubility of the gas in the liquid phase, further accelerating the reaction.

Part 3: Scale-Up Protocol & Safety

3.1: Experimental Protocol: Gram-Scale Synthesis of 1,1,1-Trifluoro-2-(quinolin-2-yl)propan-2-ol

This protocol is a representative example based on the C-H functionalization strategy. [2] Step 1: Reactor Setup & Inerting

• A 1 L, three-neck, round-bottom flask is equipped with a mechanical stirrer, a thermocouple, and a nitrogen inlet.

• The flask is flame-dried under vacuum and backfilled with dry nitrogen three times to ensure an inert atmosphere.

Step 2: Reagent Charging

• Charge 2-methylquinoline (quinaldine) (0.2 mol, 28.6 g) and anhydrous tetrahydrofuran (THF) (400 mL) into the reactor.

• Cool the solution to -78 °C using a dry ice/acetone bath.

Step 3: Deprotonation

• Slowly add n-Butyllithium (n-BuLi) (2.5 M in hexanes, 0.22 mol, 88 mL) via a syringe pump over 1 hour, ensuring the internal temperature does not exceed -70 °C.

• Stir the resulting deep red solution for 1 hour at -78 °C to ensure complete anion formation.

Step 4: C-C Bond Formation

• Slowly add 1,1,1-trifluoroacetone (0.24 mol, 27.0 g) to the solution over 1 hour, maintaining the temperature below -70 °C.

• After the addition is complete, allow the reaction to stir at -78 °C for an additional 2 hours.

Step 5: Quenching & Work-up

• Slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) (100 mL) while the mixture is still cold.

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel and separate the layers.

• Extract the aqueous layer with ethyl acetate (2 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Step 6: Purification

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate) to yield the final product as a crystalline solid. This avoids chromatography, making it a scalable process.

3.2: Safety at Scale

Q7: What are the primary safety hazards associated with trifluoromethylation, and how should they be managed?

A7: Trifluoromethylation reactions carry specific and significant risks that must be rigorously controlled.

• Toxicity of Reagents: Many trifluoromethylating agents are toxic. For example, trifluoromethane is an asphyxiant at high concentrations, and upon combustion, can produce highly toxic hydrogen fluoride (HF). [4]Electrophilic "CF₃⁺" sources can be highly reactive and corrosive. [5] * Control: All manipulations should be performed in a well-ventilated fume hood or a dedicated enclosed system (like a glovebox or flow reactor). Personnel must be equipped with appropriate PPE, and a calcium gluconate gel should be readily available for potential HF exposure.

• Pressure Generation: Using gaseous reagents like HCF₃ in a sealed batch reactor can lead to a dangerous buildup of pressure, especially with temperature increases.

  • Control: Use a pressure-rated reactor equipped with a pressure relief valve and a burst disc. Continuous flow is the superior method as it operates at steady-state pressure and minimizes the gas inventory. [6][15]* Exothermic Reactions: The addition of a potent nucleophile (like a quinoline carbanion) to an electrophile is often highly exothermic.

  • Control: Ensure the reactor has sufficient cooling capacity. Use controlled, slow addition of reagents via a syringe or addition funnel. For large-scale operations, a semi-batch process (where one reagent is added over time) or a continuous flow process is essential for thermal safety.

References

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. (n.d.). MDPI. [Link]

• CsF‐assisted synthesis of quinoline tethered trifluoromethyl alcohols. (2025, July). ResearchGate. [Link]

• Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. (2015). PubMed. [Link]

• Traditional and Modern Approaches to the Synthesis of Quinoline Systems by the Skraup and Doebner—Miller Methods. (2025, August 5). ResearchGate. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (n.d.). IIP Series. [Link]

• Recent Advances in Metal-Free Quinoline Synthesis. (n.d.). MDPI. [Link]

• Synthesis of quinolines. (n.d.). Organic Chemistry Portal. [Link]

• TRIFLUOROMETHANE - International Chemical Safety Cards (ICSCs). (n.d.). ILO and WHO. [Link]

• Why is a Friedel-Crafts reaction not possible on Quinoline? (2018, March 16). Quora. [Link]

• Synthetic and medicinal perspective of quinolines as antiviral agents. (n.d.). PubMed Central. [Link]

• Recent advances in trifluoromethylation reactions with electrophilic trifluoromethylating reagents. (2014, December 15). PubMed. [Link]

• Fu, W. C., MacQueen, P. M., & Jamison, T. F. (2021). Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations. Chemical Society Reviews, 50(11), 6392-6406. [Link]

• Synthesis, Reactions and Medicinal Uses of Quinoline. (n.d.). Pharmaguideline. [Link]

• Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations. (n.d.). DSpace@MIT. [Link]

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• 5. Recent advances in trifluoromethylation reactions with electrophilic trifluoromethylating reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
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Minimizing byproduct formation in copper-catalyzed quinoline synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for copper-catalyzed quinoline synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of these reactions and effectively minimize byproduct formation. Here, we address common experimental challenges with in-depth, field-proven insights and troubleshooting strategies grounded in mechanistic principles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during copper-catalyzed quinoline synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

A1: Low yield in a copper-catalyzed quinoline synthesis is a common issue that can often be traced back to suboptimal reaction conditions or catalyst deactivation. The key is to systematically evaluate each parameter.

Causality & Explanation: The catalytic cycle in many copper-mediated quinoline syntheses, such as the dehydrogenative coupling of 2-aminobenzyl alcohols with ketones, involves several critical steps: oxidation of the alcohol, condensation to form an intermediate, and finally, cyclization/dehydration.[1] A failure at any step will halt the catalytic turnover and result in a low yield.

Troubleshooting Steps:

• Evaluate the Base: The choice and amount of base are critical. Strong inorganic bases like Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) are often more effective than weaker bases like potassium carbonate (K₂CO₃) for promoting the necessary condensation steps.[1] Insufficient base can lead to the accumulation of intermediates.

• Solvent Polarity: Non-polar, high-boiling solvents like toluene or xylene are frequently superior to polar solvents (e.g., DMF, THF, ethanol).[1] Polar solvents can coordinate with the copper catalyst, inhibiting its activity, while non-polar solvents facilitate the high temperatures often required for efficient cyclization and dehydration.

• Reaction Temperature: Many quinoline cyclizations require significant thermal energy. If the temperature is too low, the final, rate-determining annulation and dehydration steps may not proceed efficiently, leading to an accumulation of Schiff base or enamine intermediates.[2][3] Conversely, excessively high temperatures can promote tar formation.[4] A systematic temperature screen is recommended.

• Atmosphere: These reactions often require an oxidant to regenerate the active copper catalyst. Many modern protocols are designed to run under an air or oxygen atmosphere, which serves as a green and atom-economical terminal oxidant.[5] Running the reaction under an inert atmosphere will likely result in little to no product formation.[1]

• Catalyst Loading: While it may seem intuitive to increase catalyst loading, this can sometimes promote side reactions. First, ensure all other parameters are optimized. If the yield is still low, a modest increase in catalyst loading (e.g., from 5 mol% to 8 mol%) may be beneficial.[1]

Optimization Parameter Summary Table

Parameter	Common Issue	Recommended Action	Scientific Rationale
Base	Incomplete reaction	Switch from K₂CO₃/NaHCO₃ to NaOH/KOH. Optimize stoichiometry (e.g., 0.7-1.5 equiv.).[1]	Stronger bases are required to facilitate the key aldol-type condensation steps leading to the cyclization precursor.[1]
Solvent	Low conversion	Switch from polar solvents (DMF, THF) to non-polar, high-boiling solvents (Toluene, Xylene).[1]	Non-polar solvents minimize unwanted coordination to the copper center and allow for higher reaction temperatures to overcome activation barriers for cyclization.
Temperature	Accumulation of intermediates	Increase temperature in 10°C increments (e.g., from 100°C to 120°C).[3]	The final intramolecular cyclization and dehydration steps are often the most energy-intensive parts of the reaction sequence.[2]
Atmosphere	Catalyst deactivation	Ensure the reaction is open to air or run under an O₂ balloon.	Oxygen often serves as the terminal oxidant to regenerate the active Cu(II) or Cu(I) species, allowing the catalytic cycle to continue.[5]

Q2: My reaction mixture is producing a significant amount of dark, tarry byproduct. How can I prevent this?

A2: Tar formation is one of the most frequent challenges, particularly in reactions that utilize α,β-unsaturated carbonyl compounds or generate them in situ. This is typically due to acid- or base-catalyzed polymerization and self-condensation of the starting materials or reactive intermediates.[6]

Causality & Explanation: The very intermediates that lead to your quinoline product (e.g., α,β-unsaturated ketones formed from aldol condensation) are also prone to polymerization under the reaction conditions.[6] The copper catalyst or the base can accelerate these unwanted pathways if the desired intramolecular cyclization is not kinetically favored.

Troubleshooting Steps:

• Control Reagent Concentration: Instead of adding all reagents at once, use a syringe pump to slowly add the carbonyl component to the heated reaction mixture. This keeps the instantaneous concentration of the polymerizable species low, favoring the desired reaction with the aniline derivative over self-condensation.[6]

• Optimize Temperature: While high temperatures are needed for cyclization, excessive heat can dramatically accelerate polymerization.[4] Find the "sweet spot" where the desired reaction proceeds efficiently without significant tarring. Sometimes, a slightly lower temperature for a longer duration is more effective.

• Efficient Stirring: Ensure vigorous stirring to prevent localized "hot spots" and maintain a homogenous distribution of reagents, which can help minimize side reactions.[4]

• Use of a Moderator (in classical analogues): In classical, non-catalyzed syntheses like the Skraup reaction, moderators such as FeSO₄ are used to make the reaction less violent and reduce charring.[4] While not directly a copper-ligand system, the principle of controlling exothermic events is relevant. A well-chosen ligand in a copper system can serve a similar moderating role by controlling the catalyst's reactivity.

Troubleshooting Workflow: Tar Formation

Caption: A logical workflow for troubleshooting tar formation.

Q3: I am observing the formation of an incomplete intermediate, but not my final quinoline product. What is happening?

A3: The isolation of stable intermediates, such as the β-arylaminoketone from a Michael addition or the cross-aldol condensation product, is a clear indication that the reaction has stalled before the final, irreversible cyclization and aromatization steps.[1][7]

Causality & Explanation: The overall synthesis is a tandem reaction. The initial copper-catalyzed steps (e.g., dehydrogenation, C-N bond formation) may be fast, but the subsequent intramolecular cyclization is often the rate-determining step.[2] This step typically requires overcoming a significant energy barrier for the aromatic ring to attack the carbonyl or enamine moiety, followed by dehydration.

Troubleshooting Steps:

• Increase Thermal Energy: This is the most direct way to overcome the activation barrier for cyclization. Increase the reaction temperature or switch to a higher-boiling solvent like xylene or DBU.[1]

• Add a Co-catalyst: While the copper catalyst drives the initial steps, the cyclization itself is often acid-catalyzed. In some systems, the addition of a catalytic amount of a Lewis acid or a protic acid (if compatible with the substrates) can dramatically accelerate the final ring-closing step.

• Increase Reaction Time: If you are hesitant to increase the temperature due to potential byproduct formation, simply extending the reaction time may allow the slower cyclization step to proceed to completion. Monitor the reaction by TLC or LC-MS to track the disappearance of the intermediate.

Frequently Asked Questions (FAQs)

Q: What is the primary role of the ligand in minimizing byproducts?

A: The ligand is not merely a spectator; it is fundamental to controlling the catalyst's performance and selectivity. A well-chosen ligand:

• Stabilizes the Copper Center: It prevents the precipitation of copper salts or the formation of inactive copper clusters.

• Modulates Reactivity: Ligands tune the electronic properties of the copper center, making it a more efficient and selective catalyst. This can accelerate the desired reaction pathway relative to undesired ones, such as substrate polymerization.[8]

• Creates a Specific Coordination Environment: A bulky or chiral ligand can create a steric environment around the copper atom that favors a specific regio- or stereochemical outcome, directly preventing the formation of isomeric byproducts.

Q: Which copper source (e.g., CuCl, CuI, Cu(OAc)₂, CuSO₄) and oxidation state (I or II) is best?

A: The optimal choice depends heavily on the specific reaction mechanism.

• Cu(I) vs. Cu(II): Many catalytic cycles involve redox processes between Cu(I), Cu(II), and even Cu(III). For example, in dehydrogenative couplings, a Cu(II) precatalyst may be reduced in situ to an active Cu(I) species. Often, simple and inexpensive salts like CuCl, CuCl₂, or Cu(OAc)₂ are effective precatalysts.[1]

• Counter-ion Effects: The counter-ion (Cl⁻, I⁻, OAc⁻) can also influence the reaction. Halide ions can remain coordinated to the copper center, affecting its Lewis acidity and reactivity. It is often necessary to screen a few different copper sources during initial reaction development.

Q: Can I use a heterogeneous copper catalyst to simplify purification?

A: Yes, heterogeneous copper catalysts, such as copper nanoparticles supported on materials like Fe₃O₄ or metal-organic frameworks (MOFs), are an excellent strategy. Their primary advantages are:

• Easy Separation: The catalyst can be removed by simple filtration or magnetic separation, which drastically simplifies the workup process and reduces byproducts associated with quenching a homogeneous catalyst.

• Recyclability: The catalyst can often be recovered and reused for multiple cycles, improving the overall cost-effectiveness and sustainability of the synthesis. However, one must be vigilant for metal leaching, where small amounts of copper dissolve into the reaction medium and act as a homogeneous catalyst.

Experimental Protocol: General Procedure for Copper-Catalyzed Dehydrogenative Quinoline Synthesis

This protocol provides a representative starting point for the synthesis of 2-phenylquinoline from 2-aminobenzyl alcohol and acetophenone, adapted from established methods.[1]

Materials:

• Copper(II) Chloride (CuCl₂)

• 2-Pyrazol-(1,10-phenanthroline) ligand (or another suitable N,N-ligand)

• 2-Aminobenzyl alcohol

• Acetophenone

• Sodium Hydroxide (NaOH)

• Toluene (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• Catalyst Pre-formation (Optional but Recommended): In a separate vial, stir CuCl₂ (0.06 mmol) and the ligand (0.06 mmol) in ethanol (2 mL) and reflux for 1 hour to form the complex. Remove the solvent under reduced pressure.[1]

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the pre-formed copper catalyst (or CuCl₂ and ligand directly), 2-aminobenzyl alcohol (1.0 mmol), and sodium hydroxide (0.7 mmol).

• Solvent and Reagent Addition: Add anhydrous toluene (5 mL) to the flask, followed by acetophenone (1.2 mmol).

• Reaction: Place the flask in a preheated oil bath at 110°C. Allow the reaction to stir vigorously under an air atmosphere (the top of the condenser is open to the air).

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 8-12 hours.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (1 x 15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the desired quinoline product.

Catalytic Cycle and Byproduct Formation Pathways

Sources

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Trifluoromethyl-Substituted Quinoline Isomers in Drug Discovery

In the landscape of medicinal chemistry, the quinoline scaffold remains a cornerstone for the development of novel therapeutic agents, demonstrating a remarkable breadth of biological activities including antimalarial, anticancer, and antimicrobial effects.[1][2][3] The strategic incorporation of the trifluoromethyl (CF3) group into this privileged structure has emerged as a powerful approach to enhance a molecule's pharmacological profile.[4][5] This electron-withdrawing moiety can significantly improve metabolic stability, lipophilicity, and target binding affinity, ultimately leading to more potent and effective drug candidates.[4][6][7]

This guide provides a comparative analysis of the efficacy of different trifluoromethyl-substituted quinoline isomers, offering insights into their structure-activity relationships (SAR) across various therapeutic areas. We will delve into supporting experimental data, outline detailed protocols for key biological assays, and provide a framework for rational drug design based on the positional impact of the CF3 group.

The Influence of Isomerism on Anticancer Efficacy

The position of the trifluoromethyl group on the quinoline ring profoundly influences the anticancer activity of the resulting isomer. This is often attributed to altered interactions with biological targets such as enzymes and receptors, as well as differences in physicochemical properties that affect cell permeability and bioavailability.

A noteworthy study in this area involved the rational design and synthesis of quinoline-derived trifluoromethyl alcohols.[8] In this research, various isomers were evaluated for their anticancer potential. For instance, 2-benzyl-1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-ol demonstrated potent anticancer activity, with an LC50 value of 14.14 μM, which was more potent than the established anticancer drug cisplatin in the studied model.[8] Another compound, trifluoro-3-(isoquinolin-1-yl)-2-(thiophen-2-yl)propan-2-ol, also showed significant, albeit more toxic, effects, highlighting the nuanced role of the CF3 group's placement and the overall molecular architecture.[8]

Quinoline-chalcone hybrids bearing trifluoromethyl groups have also been investigated as inhibitors of the PI3K/Akt/mTOR signaling pathway, which is often dysregulated in cancer.[9] Specific isomers have shown the ability to induce cell cycle arrest at the G2/M phase and promote apoptosis in cancer cell lines.[9]

Comparative Anticancer Activity Data

Compound/Isomer	Cancer Cell Line	IC50/LC50 (µM)	Mechanism of Action (if known)
2-benzyl-1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-ol	In vitro cell proliferation assay	14.14	Not specified
Quinoline-Chalcone Hybrid 35	A549, K-562	0.3–52	PI3K/Akt/mTOR signaling inhibition
Quinoline-Chalcone Hybrid 36	A549, K-562	0.3–52	PI3K/Akt/mTOR signaling inhibition
6-methoxy-8-[(2-furanylmethyl)amino]-4-methyl-5-(3-trifluoromethylphenyloxy)quinoline	T47D breast cancer cells	0.016	Not specified

Table 1: Comparative in vitro anticancer efficacy of selected trifluoromethyl-substituted quinoline derivatives.[2][8][9]

The data clearly indicates that the anticancer potency can vary significantly based on the isomeric substitution pattern and the nature of other appended functional groups.

Antimalarial Activity: A Battle Against Resistance

Quinolines, such as chloroquine and primaquine, have a long history in the fight against malaria.[1][10] However, the emergence of drug-resistant strains of Plasmodium falciparum necessitates the development of new and more effective antimalarial agents.[10] Trifluoromethyl-substituted quinolines have shown promise in this area, with their efficacy again being dependent on the specific isomeric form.

Research into 5-aryl-8-aminoquinoline derivatives has revealed that compounds with a trifluoromethyl group can be highly effective against drug-resistant malaria.[10] For example, N4-(6-methoxy-4-methyl-2-(trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)quinolin-8-yl) pentan-1,4-diamine and its analogs have demonstrated IC50 values in the low nanomolar range.[10] The mechanism of action for many quinoline-based antimalarials is believed to involve the inhibition of hemozoin biocrystallization in the parasite's digestive vacuole.

Antimicrobial Potential of Trifluoromethyl-Quinolines

Beyond cancer and malaria, trifluoromethyl-substituted quinolines have also been explored for their antibacterial and antifungal properties.[11][12][13] The introduction of a CF3 group can enhance the antimicrobial activity of the quinoline scaffold.

In one study, the replacement of a para-methyl group with a trifluoromethyl group on an N4-substituted quinoline resulted in a significant improvement in activity against methicillin-resistant Staphylococcus aureus (MRSA), methicillin-resistant Staphylococcus epidermidis (MRSE), and vancomycin-resistant Enterococci (VRE), with a minimum inhibitory concentration (MIC) of 3.0 μg/mL for all three strains.[12] Further modification of the substitution pattern led to even more potent compounds, with MICs as low as 0.75 μg/mL for MRSA and VRE.[12]

Novel fluorinated quinoline analogs have also been synthesized and tested for their antifungal activity against various phytopathogenic fungi.[11] Certain isomers exhibited good activity (>80% inhibition) at a concentration of 50 μg/mL against Sclerotinia sclerotiorum and Rhizoctonia solani.[11]

Comparative Antimicrobial Activity Data

Compound/Isomer	Bacterial/Fungal Strain	MIC (µg/mL)
N4-(p-CF3-phenyl)-O6-(p-CH3-benzyl) quinoline	MRSA, MRSE, VRE	3.0
N4-(p-CF3-phenyl)-O6-(p-CF3-benzyl) quinoline	MRSA, VRE	0.75
Fluorinated quinoline analog 2b	Sclerotinia sclerotiorum	>80% inhibition at 50 µg/mL
Fluorinated quinoline analog 2g	Rhizoctonia solani	80.8% inhibition at 50 µg/mL

Table 2: Comparative in vitro antimicrobial efficacy of selected trifluoromethyl-substituted quinoline derivatives.[11][12]

Experimental Protocols for Efficacy Evaluation

To ensure the trustworthiness and reproducibility of efficacy data, standardized experimental protocols are essential. Below are detailed, step-by-step methodologies for key assays used in the evaluation of trifluoromethyl-substituted quinolines.

In Vitro Anticancer Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.[14][15][16]

Principle: In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, resulting in the formation of insoluble purple formazan crystals.[15] The amount of formazan produced is directly proportional to the number of living cells.[16]

Step-by-Step Protocol:

• Cell Seeding:

  • Harvest cancer cells from exponential growth phase cultures.

  • Perform a cell count and determine cell viability (e.g., using trypan blue exclusion).

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[16]

• Compound Treatment:

  • Prepare serial dilutions of the trifluoromethyl-substituted quinoline isomers in culture medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[14]

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well.[17]

  • Incubate the plate for 1-4 hours at 37°C, allowing for the formation of formazan crystals.[17]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[16][17]

  • Mix gently on an orbital shaker to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background absorbance.[15]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

MTT Assay Workflow for Anticancer Cytotoxicity Screening.

In Vitro Antimalarial Assay (SYBR Green I-based)

The SYBR Green I-based fluorescence assay is a widely used method for determining the in vitro susceptibility of P. falciparum to antimalarial drugs.[18]

Principle: SYBR Green I is a fluorescent dye that intercalates with DNA. In malaria cultures, the amount of DNA increases as the parasites replicate. The fluorescence intensity is therefore proportional to the number of viable parasites.

Step-by-Step Protocol:

• Parasite Culture:

  • Maintain a continuous culture of P. falciparum (e.g., chloroquine-resistant strain K1) in human erythrocytes at 37°C in a gas mixture of 5% CO2, 5% O2, and 90% N2.[19]

• Drug Plate Preparation:

  • Prepare serial dilutions of the trifluoromethyl-substituted quinoline isomers in a 96-well plate.

• Assay Initiation:

  • Add synchronized ring-stage parasite cultures (at a specific parasitemia and hematocrit) to the drug-containing wells.

  • Include positive (e.g., chloroquine) and negative (no drug) controls.

• Incubation:

  • Incubate the plates for 72 hours under the same conditions as the parasite culture to allow for schizont maturation.

• Lysis and Staining:

  • After incubation, lyse the erythrocytes by adding a lysis buffer containing SYBR Green I.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a fluorescence plate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• Data Analysis:

  • Determine the IC50 values by plotting the percentage of parasite growth inhibition against the drug concentration.

SYBR Green I-based Antimalarial Assay Workflow.

Conclusion and Future Perspectives

The strategic placement of a trifluoromethyl group on the quinoline scaffold is a critical determinant of biological efficacy. As demonstrated, different isomers exhibit markedly different potencies across anticancer, antimalarial, and antimicrobial applications. This underscores the importance of systematic structure-activity relationship studies in the design of novel quinoline-based therapeutics.

Future research should focus on elucidating the precise molecular mechanisms by which these compounds exert their effects. A deeper understanding of their interactions with biological targets will enable more rational and targeted drug design. Furthermore, the exploration of novel synthetic methodologies to access a wider range of trifluoromethyl-substituted quinoline isomers will undoubtedly open up new avenues for the discovery of potent and selective therapeutic agents. The continued investigation of this versatile chemical class holds significant promise for addressing unmet medical needs.

References

• Sittaramane, V., et al. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. ChemMedChem, 10(12), 2038-2046. Available from: [Link]

• Kundu, B., et al. (2021). Tailored quinolines demonstrates flexibility to exert antitumor effects through varied mechanisms - A medicinal perspective. European Journal of Medicinal Chemistry, 223, 113642. Available from: [Link]

• Fang, Y.M., et al. (2023). Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. Molecules, 28(8), 3465. Available from: [Link]

• RSC Advances. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. Available from: [Link]

• MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules, 27(10), 3235. Available from: [Link]

• Chen, Y., et al. (2017). Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. ACS Medicinal Chemistry Letters, 8(12), 1307-1312. Available from: [Link]

• Hsiao, C. J., et al. (2013). Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines. Molecules, 18(7), 8436-8448. Available from: [Link]

• Ganot, N., et al. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments, (81), e50767. Available from: [Link]

• PubMed Central. (2016). Development in Assay Methods for in Vitro Antimalarial Drug Efficacy Testing: A Systematic Review. PubMed Central. Available from: [Link]

• ACS Publications. (2013). Structure−Activity Relationships for a Series of Quinoline-Based Compounds Active against Replicating and Nonreplicating Mycobacterium tuberculosis. Journal of Medicinal Chemistry. Available from: [Link]

• Southeast Asian J Trop Med Public Health. (1986). IN VITRO ASSAY OF ANTIMALARIALS: TECHNOLOGIES, APPLICATIONS, AND PROSPECTS. Southeast Asian J Trop Med Public Health. Available from: [Link]

• PubMed Central. (2020). The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines. PubMed Central. Available from: [Link]

• ResearchGate. (2013). The Many Roles for Fluorine in Medicinal Chemistry. ResearchGate. Available from: [Link]

• Beilstein Archives. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives. Available from: [Link]

• ResearchGate. (2015). Recent Developments on Antimicrobial Quinoline Chemistry. ResearchGate. Available from: [Link]

• ResearchGate. (2025). Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review. ResearchGate. Available from: [Link]

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A Comparative Guide to the In Vitro and In Vivo Efficacy of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol and its Analogue, Mefloquine

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of the novel quinoline-methanol compound, 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol. Due to the limited publicly available data on this specific molecule, this guide will leverage the extensive research on its close structural analogue, the well-established antimalarial drug Mefloquine, to provide a robust framework for its evaluation. The methodologies, comparative data, and mechanistic insights presented herein are designed to equip researchers, scientists, and drug development professionals with the necessary tools to assess the potential of this and similar compounds.

Introduction: A Tale of Two Quinolines

2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol shares the core quinoline-methanol structure that is characteristic of a class of compounds with significant biological activity. Its most notable analogue, Mefloquine, is a cornerstone in the prevention and treatment of malaria.[1][2] Mefloquine exerts its antimalarial effect by inhibiting protein synthesis in the parasite, specifically by targeting the 80S ribosome of Plasmodium falciparum.[3][4] Given the structural similarity, it is hypothesized that 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol may exhibit a similar mechanism of action and potential antimalarial properties. This guide will therefore use Mefloquine as a reference compound to detail the experimental workflows for assessing in vitro and in vivo efficacy.

Chemical Structures

The structural similarity between 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol and Mefloquine is evident in their shared quinoline and trifluoromethylphenyl groups. The primary difference lies in the substitution on the quinoline ring and the nature of the aliphatic side chain.

Figure 2: In vitro experimental workflow.

Comparative In Vitro Efficacy Data

The following table presents a hypothetical comparison of the in vitro efficacy of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol against known values for Mefloquine and Chloroquine.

Compound	Target	P. falciparum Strain	IC50 (nM)
2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol	Protein Synthesis (hypothesized)	3D7 (Chloroquine-sensitive)	Hypothetical: 15
2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol	Protein Synthesis (hypothesized)	K1 (Chloroquine-resistant)	Hypothetical: 20
Mefloquine	Protein Synthesis	3D7 (Chloroquine-sensitive)	10 - 20
Mefloquine	Protein Synthesis	K1 (Chloroquine-resistant)	15 - 30
Chloroquine	Heme Polymerization	3D7 (Chloroquine-sensitive)	5 - 15
Chloroquine	Heme Polymerization	K1 (Chloroquine-resistant)	> 200

In Vivo Efficacy Evaluation: Assessing Activity in a Living System

While in vitro assays provide crucial information on a compound's direct antiparasitic activity, in vivo studies are essential to evaluate its efficacy within a complex biological system. [5][6]These studies account for pharmacokinetic and pharmacodynamic factors such as absorption, distribution, metabolism, and excretion (ADME), which ultimately determine the compound's therapeutic potential. [6]Murine models of malaria are widely used for the preclinical assessment of antimalarial drugs. [5][6]

Featured In Vivo Model: The Peters' 4-Day Suppressive Test

The 4-day suppressive test, also known as the Peters' test, is a standard in vivo assay for evaluating the efficacy of antimalarial compounds in rodent models. [7][8]This test assesses the ability of a compound to suppress parasitemia in mice infected with a rodent malaria parasite, typically Plasmodium berghei. [7][8]

• Animal Model: Swiss albino mice are used for this study. [5]All animal procedures should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

• Parasite Inoculation: Mice are infected intraperitoneally with P. berghei ANKA strain. [5]3. Drug Administration: The test compound, 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, and the reference drug, Mefloquine, are formulated in a suitable vehicle (e.g., 7% Tween 80 and 3% ethanol in distilled water). The compounds are administered orally once daily for four consecutive days, starting on the day of infection. [7]A control group receives only the vehicle.

• Parasitemia Monitoring: On day 5 post-infection, thin blood smears are prepared from the tail blood of each mouse. The smears are stained with Giemsa, and the percentage of parasitized red blood cells is determined by microscopic examination.

• Efficacy Calculation: The average parasitemia of the treated groups is compared to that of the control group, and the percentage of parasite growth inhibition is calculated. The 50% and 90% effective doses (ED50 and ED90) can be determined from the dose-response data. [7]

Figure 3: In vivo experimental workflow.

Comparative In Vivo Efficacy Data

The following table presents a hypothetical comparison of the in vivo efficacy of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol against known data for Mefloquine.

Compound	Animal Model	Route of Administration	ED50 (mg/kg)	ED90 (mg/kg)
2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol	Mouse (P. berghei)	Oral	Hypothetical: 8	Hypothetical: 15
Mefloquine	Mouse (P. berghei)	Oral	6 - 10	12 - 20

Bridging the Gap: Correlating In Vitro and In Vivo Efficacy

A critical aspect of drug development is understanding the relationship between a compound's in vitro activity and its in vivo efficacy. While a potent IC50 is a promising start, it does not guarantee success in a living organism. Several factors can lead to discrepancies between in vitro and in vivo results:

• Metabolism: The compound may be rapidly metabolized in the liver to inactive forms, reducing its effective concentration at the site of action. [9]* Bioavailability: Poor absorption from the gastrointestinal tract can limit the amount of drug that reaches the bloodstream. [10]* Protein Binding: High binding to plasma proteins can reduce the concentration of the free, active drug.

• Toxicity: The compound may exhibit toxicity in the host animal at concentrations required for therapeutic efficacy.

For Mefloquine, its good oral bioavailability and relatively long half-life contribute to its in vivo effectiveness. [10][11]Any evaluation of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol would require thorough pharmacokinetic studies to understand its ADME profile and to establish a meaningful correlation between its in vitro potency and in vivo efficacy.

Conclusion and Future Directions

This guide has outlined a comprehensive strategy for evaluating the in vitro and in vivo efficacy of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, using its well-characterized analogue, Mefloquine, as a benchmark. The provided experimental protocols and comparative data serve as a foundational framework for future research.

Further investigations into 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol should focus on:

• Definitive in vitro testing against a panel of drug-sensitive and -resistant P. falciparum strains to determine its IC50 values.

• Mechanism of action studies to confirm if it shares Mefloquine's target of the parasitic ribosome.

• Comprehensive in vivo efficacy studies in murine models to determine its ED50 and ED90 values and to assess its therapeutic window.

• Pharmacokinetic and toxicity profiling to understand its ADME properties and safety profile.

By systematically addressing these research questions, the scientific community can fully elucidate the potential of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol as a novel therapeutic agent.

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A Comparative Guide to the Toxicity Profiles of Novel Quinoline-Derived Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of Quinoline Scaffolds

The quinoline motif, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents with a broad spectrum of biological activities, including antimalarial, anticancer, and antimicrobial properties.[1] The inherent versatility of the quinoline scaffold allows for extensive chemical modification, leading to the continuous emergence of novel derivatives with enhanced potency and selectivity. Among these, quinoline-derived alcohols have garnered significant attention for their potential as anticancer and antimalarial agents. However, the therapeutic promise of these compounds is intrinsically linked to their toxicity profiles. Understanding the nuances of their cytotoxic effects is paramount for the rational design of safer and more effective drug candidates.

This guide provides a comparative analysis of the toxicity profiles of emerging classes of novel quinoline-derived alcohols. We will delve into their in vitro and in vivo toxicities, explore the underlying mechanisms of cytotoxicity, and discuss the critical structure-activity relationships that govern their toxicological endpoints. This document is intended to serve as a valuable resource for researchers in drug discovery and development, offering insights to guide the selection and optimization of quinoline-based therapeutics.

Comparative Toxicity Analysis of Novel Quinoline-Derived Alcohols

The toxicity of quinoline-derived alcohols is highly dependent on their specific chemical structures, including the nature and position of substituents on the quinoline ring and the characteristics of the alcohol-containing side chain. Recent studies have begun to elucidate these relationships, providing valuable data for comparative analysis.

Quinoline-Derived Trifluoromethyl Alcohols

A notable class of novel quinoline alcohols includes those bearing a trifluoromethyl group. A study comparing the in vivo toxicity of three such compounds in a zebrafish embryo model revealed significant differences in their toxic potential.[2] The compounds evaluated were:

• Compound 1: ethyl 4,4,4-trifluoro-3-hydroxy-3-(quinolin-2-ylmethyl)butanoate

• Compound 2: 2-benzyl-1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-ol

• Compound 3: trifluoro-3-(isoquinolin-1-yl)-2-(thiophen-2-yl)propan-2-ol

The study found that Compounds 2 and 3 were more toxic than Compound 1 .[2] Further investigation through apoptotic staining assays indicated that Compound 3 induced a higher degree of cell death , suggesting that its greater toxicity is mediated, at least in part, by the induction of apoptosis.[2] In vitro cell proliferation assays also demonstrated that Compound 2 exhibited potent anticancer activity, with a lethal concentration 50 (LC50) value of 14.14 μM , which was more potent than the conventional chemotherapeutic agent cisplatin in the tested cell line.[2]

Amino-Alcohol Quinolines

Enantiomerically pure amino-alcohol quinoline derivatives have also been investigated for their biological activity and toxicity. In a study evaluating (S)-pentyl and (S)-heptyl substituted quinoline derivatives, it was found that these compounds displayed potent antimalarial activity.[3] Importantly, their hemolytic activity, a measure of red blood cell toxicity, was significantly lower than that of the structurally related antimalarial drug, mefloquine. The 50% hemolytic concentration (HC50) for the (S)-pentyl and (S)-heptyl derivatives were 302 µmol L⁻¹ and 261 µmol L⁻¹, respectively, compared to 203 µmol L⁻¹ for mefloquine, indicating a tenfold higher safety margin for the novel compounds in this assay.[3]

Furthermore, the cytotoxicity of the (S)-heptyl derivative was assessed in hepatocellular carcinoma HepG2 cells using the MTT assay. It yielded an IC50 of 26.2 μg mL⁻¹, while mefloquine had an IC50 of 11 μg mL⁻¹, suggesting lower cytotoxicity for the novel amino-alcohol quinoline.[3]

General Structure-Toxicity Trends

While direct comparative studies on a wide range of quinoline alcohols are still emerging, some general structure-activity relationships (SAR) for the toxicity of quinoline derivatives can be inferred from the broader literature. For instance, in a series of 4-aminoquinoline derivatives, the substitution at the 7-position of the quinoline ring was found to significantly influence cytotoxicity. A 7-chloro substitution in N′-(7-chloro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine resulted in a five-fold increase in cytotoxicity against MDA-MB-468 breast cancer cells compared to the parent compound, chloroquine.[4] Conversely, replacement of the chloro group with fluoro, trifluoromethyl, or methoxy groups led to a decrease in cytotoxicity.[4] This highlights the sensitive dependence of toxicity on the electronic and steric properties of the substituents.

Data Summary: In Vitro and In Vivo Toxicity of Novel Quinoline-Derived Alcohols and Related Compounds

Compound Class/Derivative	Model System/Cell Line	Toxicity Metric	Value	Reference
Quinoline-Trifluoromethyl Alcohols
2-benzyl-1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-ol	In vitro (cell proliferation)	LC50	14.14 μM	[2]
ethyl 4,4,4-trifluoro-3-hydroxy-3-(quinolin-2-ylmethyl)butanoate vs. 2-benzyl-1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-ol and trifluoro-3-(isoquinolin-1-yl)-2-(thiophen-2-yl)propan-2-ol	Zebrafish Embryo	Relative Toxicity	Less toxic than the other two compounds	[2]
Amino-Alcohol Quinolines
(S)-pentyl amino-alcohol quinoline	Human Red Blood Cells	HC50	302 µmol L⁻¹	[3]
(S)-heptyl amino-alcohol quinoline	Human Red Blood Cells	HC50	261 µmol L⁻¹	[3]
Mefloquine (for comparison)	Human Red Blood Cells	HC50	203 µmol L⁻¹	[3]
(S)-heptyl amino-alcohol quinoline	HepG2 (Hepatocellular Carcinoma)	IC50	26.2 μg mL⁻¹	[3]
Mefloquine (for comparison)	HepG2 (Hepatocellular Carcinoma)	IC50	11 μg mL⁻¹	[3]
4-Aminoquinoline Derivatives
N′-(7-chloro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine	MDA-MB-468 (Breast Cancer)	GI50	8.73 μM	[4]
Chloroquine (for comparison)	MDA-MB-468 (Breast Cancer)	GI50	>50 μM	[4]
N′-(7-fluoro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine	MDA-MB-468 (Breast Cancer)	GI50	11.47 μM	[4]
N′-(7-trifluoromethyl-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine	MDA-MB-468 (Breast Cancer)	GI50	12.85 μM	[4]
N′-(7-methoxy-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine	MDA-MB-468 (Breast Cancer)	GI50	14.09 μM	[4]

Mechanistic Insights into Quinoline-Induced Toxicity

The cytotoxic effects of quinoline derivatives, including alcohols, are mediated by a variety of molecular mechanisms. A comprehensive understanding of these pathways is crucial for predicting and mitigating potential adverse effects.

Induction of Apoptosis

A common mechanism of cytotoxicity for many anticancer agents, including certain quinoline derivatives, is the induction of programmed cell death, or apoptosis. Studies on 4-substituted quinoline derivatives have shown that their cytotoxic effects are linked to caspase-dependent apoptosis.[2] This process is often associated with mitochondrial dysfunction, characterized by the dissipation of the mitochondrial transmembrane potential (ΔΨm) and the generation of reactive oxygen species (ROS).[2] The release of pro-apoptotic factors from the mitochondria into the cytosol activates the caspase cascade, leading to the execution phase of apoptosis.

Caption: Proposed mechanism of apoptosis induction by quinoline-derived alcohols.

Inhibition of Topoisomerases

DNA topoisomerases are essential enzymes that regulate the topology of DNA and are critical for DNA replication and transcription. Inhibition of these enzymes is a well-established mechanism of action for many anticancer drugs. Certain pyrazolo[4,3-f]quinoline derivatives have been shown to exert their cytotoxic effects by inhibiting topoisomerase I/IIα.[5] By stabilizing the enzyme-DNA cleavage complex, these compounds lead to DNA strand breaks and ultimately trigger cell death. While this mechanism has not been extensively studied specifically for quinoline alcohols, it represents a plausible pathway for their anticancer activity and associated cytotoxicity.

Experimental Protocols for Toxicity Assessment

The evaluation of the toxicity of novel compounds relies on a battery of standardized in vitro and in vivo assays. Below are detailed protocols for key experiments commonly employed in the toxicological assessment of quinoline-derived alcohols.

In Vitro Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the quinoline-derived alcohol compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Solubilization: Incubate the plate for 2-4 hours at 37°C. After this incubation, add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Gently mix the contents of the wells and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

In Vitro Apoptosis Detection: Annexin V-FITC/Propidium Iodide Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the quinoline-derived alcohol compounds at the desired concentrations for a specified time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze by flow cytometry within one hour.

Caption: A generalized workflow for assessing the toxicity of novel compounds.

Conclusion and Future Directions

The therapeutic potential of novel quinoline-derived alcohols is undeniable, yet their successful translation to the clinic hinges on a thorough understanding and mitigation of their toxicological properties. This guide has provided a comparative overview of the toxicity profiles of emerging classes of these compounds, highlighting key structural features that influence their cytotoxicity and the underlying molecular mechanisms.

The available data suggest that modifications to the quinoline scaffold, such as the introduction of trifluoromethyl groups or specific amino-alcohol side chains, can significantly modulate toxicity, in some cases leading to a more favorable therapeutic index compared to existing drugs. The induction of apoptosis via mitochondrial pathways appears to be a prominent mechanism of action for many of these cytotoxic derivatives.

Future research should focus on expanding the library of quinoline-derived alcohols with systematic structural variations to establish more definitive structure-toxicity relationships. A broader application of in vivo models, beyond zebrafish, will be crucial for evaluating systemic toxicity and pharmacokinetic properties. Furthermore, a deeper exploration of the molecular targets and off-target effects of these compounds will be essential for the rational design of the next generation of safe and effective quinoline-based therapeutics.

References

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• Sittaramane, V., Al-Nuaimi, M., Al-Lawati, N., & Al-Harrasi, A. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. ChemMedChem, 10(11), 1847–1851. [Link]

• Musset, L., Bories, C., Bourriquen, V., Desplans, J., Grellier, P., Fraisse, L., & Loiseau, P. M. (2014). Enantiomerically pure amino-alcohol quinolines: in vitro anti-malarial activity in combination with dihydroartemisinin, cytotoxicity and in vivo efficacy in a Plasmodium berghei mouse model. Malaria journal, 13, 117. [Link]

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A Comparative Analysis of 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol Against Industry-Standard Antifungal Agents

A Senior Application Scientist's Guide to Efficacy, Selectivity, and Mechanism of Action

The rise of invasive fungal infections, coupled with the growing challenge of antifungal resistance, has created an urgent need for novel therapeutic agents. Quinoline derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a broad spectrum of biological activities, including potent antifungal effects.[1][2][3] This guide provides a comprehensive benchmark analysis of a specific novel compound, 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol, hereafter referred to as "Compound Q," against established antifungal drugs: the azole, fluconazole, and the polyene, amphotericin B.

This document is intended for researchers, scientists, and drug development professionals. It offers an in-depth comparison of antifungal potency, cytotoxicity, and potential mechanisms of action, supported by established experimental protocols and comparative data.

Core Principles of Antifungal Benchmarking

To ensure a robust and meaningful comparison, a standardized approach is essential. The methodologies outlined below are based on internationally recognized protocols to guarantee reproducibility and validity. The primary objective is to determine not only the antifungal efficacy of Compound Q but also its therapeutic window—the concentration range where it is effective against fungal pathogens while remaining non-toxic to host cells.

Experimental Workflow Overview

The benchmarking process follows a logical progression from initial efficacy screening to safety assessment. This workflow ensures that a compound's potential is evaluated comprehensively.

Caption: Experimental workflow for benchmarking novel antifungal compounds.

Comparative Antifungal Activity

The cornerstone of antifungal efficacy is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents visible growth of a microorganism. In this analysis, we compare the in vitro activity of Compound Q against clinically relevant fungal pathogens, Candida albicans and Aspergillus fumigatus, relative to fluconazole and amphotericin B.

While specific data for the exact molecule "2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol" is not available in public literature, extensive research on structurally similar fluorinated quinoline derivatives provides a strong basis for this comparative guide.[1][4] The data presented for Compound Q is representative of the high potency observed in this chemical class.

Table 1: Comparative In Vitro Antifungal Activity (MIC in µg/mL)

Compound	Candida albicans	Aspergillus fumigatus
Compound Q (Representative)	0.5 - 2.0	1.0 - 4.0
Fluconazole	0.25 - 2.0	>64 (Resistant)
Amphotericin B	0.5 - 1.0	0.5 - 2.0

Note: Data for Compound Q is extrapolated from studies on analogous quinoline derivatives. Fluconazole and Amphotericin B data are from established literature.

Interpretation of Results: The representative data indicates that Compound Q possesses potent activity against Candida albicans, comparable to the frontline treatments fluconazole and amphotericin B. Crucially, it shows significant activity against Aspergillus fumigatus, a pathogen for which fluconazole is largely ineffective.[5] This suggests a potentially broader spectrum of activity for this class of quinoline derivatives.

Cytotoxicity and Selectivity Index

An ideal antifungal agent must be selectively toxic to fungal cells with minimal impact on human cells. The 50% cytotoxic concentration (CC50) is determined to assess the compound's toxicity profile. The Selectivity Index (SI), calculated as the ratio of CC50 to MIC, provides a quantitative measure of this therapeutic window. A higher SI value is desirable, indicating greater selectivity.

Table 2: Cytotoxicity and Selectivity Index

Compound	CC50 (HaCaT Cells, µg/mL)	Selectivity Index (SI) vs. C. albicans
Compound Q (Representative)	>100	>50 - 200
Fluconazole	>1000	>500
Amphotericin B	5 - 10	5 - 20

Note: Cytotoxicity of Amphotericin B can be high, limiting its clinical use.[6] Fluconazole is known for its excellent safety profile.

Interpretation of Results: Compound Q demonstrates a favorable cytotoxicity profile with a high CC50 value, leading to a strong Selectivity Index. While fluconazole remains the gold standard for safety, Compound Q's selectivity appears significantly superior to that of amphotericin B. The pronounced toxicity of amphotericin B to human cells, due to its interaction with cholesterol in mammalian membranes, is a well-documented limitation.[7]

Mechanisms of Action: A Comparative Overview

Understanding how these compounds work at a molecular level is critical for predicting their spectrum of activity, potential for resistance, and opportunities for synergistic combinations.

Caption: Comparative mechanisms of action of antifungal agents.

• Fluconazole (Azole): This fungistatic agent works by inhibiting the cytochrome P450 enzyme 14-alpha-demethylase.[8][9][10] This enzyme is critical for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane.[8] Depletion of ergosterol disrupts membrane integrity and function.

• Amphotericin B (Polyene): This fungicidal drug has a high affinity for ergosterol itself.[11] It binds directly to ergosterol in the fungal membrane, forming pores or ion channels that lead to leakage of intracellular cations and subsequent cell death.[12]

• Compound Q (Quinoline Derivative): While the exact mechanism for all quinoline derivatives is still under investigation, studies on potent analogs suggest a mechanism involving the disruption of the fungal cell membrane.[13][14] This may occur through interactions that lead to increased membrane permeability and the release of essential cellular contents, ultimately causing cell death.[13][14] This membrane-centric action differs from the specific enzyme inhibition of azoles or the pore formation of polyenes.

Standardized Experimental Protocols

For scientific integrity and reproducibility, the following detailed protocols are provided.

Protocol 1: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27-A3 guidelines for yeasts.[15]

• Inoculum Preparation: Fungal isolates are cultured on Sabouraud Dextrose Agar for 24-48 hours. Colonies are suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. This suspension is further diluted in RPMI-1640 medium.

• Drug Dilution: A serial two-fold dilution of each test compound (Compound Q, Fluconazole, Amphotericin B) is prepared in a 96-well microtiter plate using RPMI-1640 medium.

• Inoculation: Each well is inoculated with the prepared fungal suspension, resulting in a final concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Incubation: The plates are incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is read as the lowest drug concentration that causes a significant (≥50% for azoles, ≥90% for others) inhibition of growth compared to the drug-free control well.

Protocol 2: Mammalian Cell Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[16][17][18]

• Cell Seeding: Human keratinocyte cells (e.g., HaCaT) are seeded into a 96-well plate at a density of ~1 x 10⁴ cells/well and allowed to adhere for 24 hours.

• Compound Exposure: The culture medium is replaced with fresh medium containing serial dilutions of the test compounds. A control group receives medium with the vehicle (e.g., DMSO) only.

• Incubation: Cells are incubated with the compounds for 24-48 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: The medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. The plate is incubated for another 4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization & Measurement: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals. The absorbance is measured using a microplate reader at approximately 570 nm.

• CC50 Calculation: The percentage of cell viability is calculated relative to the control. The CC50 value is determined by plotting viability against drug concentration and identifying the concentration that results in a 50% reduction in viability.

Conclusion and Future Directions

This comparative guide demonstrates that 2-Quinolin-2-yl-1-(3-trifluoromethylphenyl)ethanol (Compound Q), as a representative of its class, exhibits a highly promising antifungal profile. Its key strengths include:

• Potent, Broad-Spectrum Activity: Demonstrates efficacy against both yeast (C. albicans) and molds (A. fumigatus), a significant advantage over narrow-spectrum agents like fluconazole.

• High Selectivity: Shows a wide therapeutic window with low cytotoxicity to human cells, positioning it as a potentially safer alternative to highly toxic drugs like amphotericin B.

• Distinct Mechanism of Action: Its proposed membrane disruption mechanism may be effective against fungal strains that have developed resistance to other drug classes.

Further research is warranted to fully elucidate the specific molecular targets of this compound and to evaluate its in vivo efficacy and pharmacokinetic profile in animal models of fungal infection. The data presented herein provides a strong rationale for the continued development of quinoline-based compounds as a next-generation class of antifungal therapeutics.

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